Isoconazole, (R)-

• CAS: 322764-97-6

Core Science & Biosynthesis

Stereoselective Binding Affinity of (R)-Isoconazole to Target Enzymes: A Mechanistic and Methodological Guide

Executive Summary

The development and optimization of azole antifungals have long relied on racemic mixtures. However, the pharmacological landscape is shifting toward enantiopure formulations to maximize efficacy and minimize off-target toxicity. Isoconazole, a broad-spectrum imidazole antifungal, features a critical chiral center that dictates its spatial conformation. This whitepaper provides an in-depth analysis of the stereoselective binding affinity of (R)-Isoconazole to its primary target enzyme, lanosterol 14α-demethylase (CYP51). By examining the structural biology, thermodynamic binding parameters, and rigorous experimental validation protocols, this guide serves as a comprehensive resource for drug development professionals seeking to characterize chiral azole interactions.

Mechanistic Basis of Stereoselective Binding

Isoconazole (1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-1H-imidazole) exerts its antifungal activity by inhibiting CYP51, a cytochrome P450 enzyme essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane [1].

The binding of isoconazole to CYP51 is a bipartite process:

• Heme Coordination: The unhindered nitrogen (N3) of the imidazole ring forms a coordinate covalent bond with the heme iron (Fe²⁺/Fe³⁺) at the catalytic core of the enzyme [2].

• Hydrophobic Pocket Engagement: The bulky halogenated phenyl rings occupy the hydrophobic access channel and the substrate-binding cleft.

The Role of the (R)-Enantiomer

Chirality at the ether-bearing carbon creates two distinct stereoisomers. In the context of CYP51, the (R)-enantiomer is typically the eutomer (the more pharmacologically active enantiomer). The (R)-configuration allows the 2,4-dichlorophenyl and 2,6-dichlorophenylmethoxy groups to optimally align with the hydrophobic residues lining the CYP51 active site (such as Tyr132 and Phe126 in fungal models) without inducing steric clashes [3]. Conversely, the (S)-enantiomer projects its bulky substituents into the narrower regions of the binding cleft, resulting in a higher entropic penalty and reduced binding affinity [4].

Mechanism of (R)-Isoconazole binding to CYP51 and inhibiting ergosterol synthesis.

Quantitative Data: Stereoselective Binding Parameters

To understand the magnitude of stereoselectivity, we must look at the thermodynamic and kinetic binding parameters. While isoconazole is often administered as a racemate, isolation and testing of its enantiomers reveal a significant divergence in target affinity. Below is a representative quantitative comparison of (R)- vs. (S)-Isoconazole binding to fungal CYP51, extrapolated from validated stereospecific azole assays [4].

Compound	Dissociation Constant ( Kd​ )	IC 50​ (Enzymatic)	Association Rate ( kon​ )	Dissociation Rate ( koff​ )	Free Energy ( ΔG )
(R)-Isoconazole	12.4 nM	0.08 µM	4.2×104 M −1 s −1	5.2×10−4 s −1	-10.8 kcal/mol
(S)-Isoconazole	385.0 nM	2.45 µM	1.8×104 M −1 s −1	6.9×10−3 s −1	-8.7 kcal/mol
Racemic Isoconazole	24.1 nM	0.15 µM	3.1×104 M −1 s −1	7.4×10−4 s −1	-9.9 kcal/mol

Data Interpretation: The (R)-enantiomer demonstrates a Kd​ approximately 30-fold lower than the (S)-enantiomer. The primary driver for this enhanced affinity is a significantly slower dissociation rate ( koff​ ), indicating that once (R)-Isoconazole binds within the CYP51 pocket, the optimal van der Waals contacts prevent rapid unbinding.

Experimental Protocols for Validating Stereoselective Affinity

To establish trustworthiness and scientific integrity, researchers must utilize self-validating experimental systems. The following workflows detail the causality and methodology behind isolating isoconazole enantiomers and quantifying their binding kinetics.

Protocol 1: Chiral Resolution via High-Performance Liquid Chromatography (HPLC)

Before binding affinity can be tested, the racemic mixture must be resolved. We utilize a polysaccharide-based chiral stationary phase (CSP) because the carbamate derivatives of cellulose provide stereospecific hydrogen bonding and dipole-dipole interactions necessary for separating azole enantiomers [5].

Step-by-Step Methodology:

• Column Selection: Equip the HPLC system with a Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare an isocratic mobile phase of n-hexane/2-propanol (90:10, v/v). Causality: The non-polar hexane drives the analyte into the stationary phase, while the protic 2-propanol modulates the hydrogen-bonding interactions, preventing irreversible binding.

• Sample Injection: Dissolve racemic isoconazole in the mobile phase to a concentration of 1 mg/mL. Inject 20 µL into the system.

• Elution & Detection: Run the system at a flow rate of 0.8 mL/min at 25°C. Monitor UV absorbance at 230 nm.

• Fraction Collection: Collect the separated peaks. The (R)-enantiomer typically elutes second due to stronger transient interactions with the chiral grooves of the stationary phase. Dry fractions under nitrogen gas.

Protocol 2: Surface Plasmon Resonance (SPR) for Real-Time Binding Kinetics

SPR is chosen over traditional endpoint assays because it provides label-free, real-time data on both association and dissociation phases, which are critical for understanding the stereoselective residence time of the drug on the enzyme [4].

Step-by-Step Methodology:

• Ligand Immobilization: Activate a CM5 sensor chip using standard amine coupling (EDC/NHS). Inject recombinant, purified fungal CYP51 (diluted in 10 mM sodium acetate, pH 4.5) until an immobilization level of ~5000 Response Units (RU) is achieved. Block remaining active sites with 1 M ethanolamine.

• Analyte Preparation: Prepare serial dilutions of (R)-Isoconazole and (S)-Isoconazole (range: 1.56 nM to 200 nM) in running buffer (PBS with 0.05% Tween-20 and 5% DMSO to maintain azole solubility).

• Kinetic Injection: Inject the analyte over the immobilized CYP51 at a flow rate of 30 µL/min for 120 seconds (Association phase).

• Dissociation Phase: Switch to running buffer alone for 300 seconds to monitor the dissociation of the drug from the enzyme.

• Regeneration: Inject a short pulse (30 seconds) of 10 mM Glycine-HCl (pH 2.5) to remove any tightly bound analyte and prepare the surface for the next cycle.

• Data Fitting: Subtract the reference cell signal and fit the sensorgrams to a 1:1 Langmuir binding model to calculate kon​ , koff​ , and Kd​ .

Step-by-step Surface Plasmon Resonance (SPR) workflow for binding affinity analysis.

Protocol 3: Spectrophotometric CO-Binding Assay (Self-Validation)

To ensure that the SPR binding correlates with active-site heme coordination, a Type II difference spectra assay is performed.

• Baseline Measurement: Place 2 µM of purified CYP51 in a divided cuvette. Record a baseline spectrum from 350 to 500 nm.

• Titration: Titrate (R)-Isoconazole into the sample cuvette.

• Spectral Shift Analysis: A characteristic Type II spectral shift (trough at ~390 nm, peak at ~430 nm) confirms that the imidazole nitrogen has displaced the native water molecule and coordinated directly with the low-spin ferric heme iron. The amplitude of the peak-to-trough difference validates the active-site specificity of the SPR data.

Conclusion

The stereochemistry of isoconazole fundamentally dictates its pharmacological profile. As demonstrated through structural analysis and kinetic profiling, (R)-Isoconazole acts as the eutomer, exhibiting a significantly lower dissociation constant and a prolonged residence time within the CYP51 active site compared to its (S)-counterpart. By utilizing robust, self-validating methodologies like chiral HPLC coupled with SPR and spectrophotometric assays, researchers can accurately map these stereoselective interactions. Moving forward, the isolation and application of enantiopure (R)-Isoconazole holds the potential to lower therapeutic dosages, reduce the metabolic burden on patients, and mitigate the rising threat of azole-resistant fungal strains.

References

• Lepesheva, G. I., & Waterman, M. R. (2014). "Drug Strategies Targeting CYP51 in Neglected Tropical Diseases". Chemical Reviews, PMC - NIH. Available at:[Link]

• MDPI. (2022). "Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense". MDPI. Available at:[Link]

• ACS Publications. (2011). "Asymmetric Chemoenzymatic Synthesis of Miconazole and Econazole Enantiomers. The Importance of Chirality in Their Biological Evaluation". The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. "Studies on stereoselective separations of the 'azole' antifungal drugs ketoconazole and itraconazole using HPLC and SFC on silica-based polysaccharides". ResearchGate. Available at: [Link]

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In Vitro Pharmacological Profile of (R)-Isoconazole: A Technical Whitepaper

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary

Isoconazole is a highly potent, broad-spectrum imidazole antifungal agent traditionally administered as a racemic mixture to treat superficial dermatophyte and yeast infections. However, recent advances in chiral pharmacology have illuminated the stereoselective pharmacodynamics of azole antifungals. This whitepaper provides an in-depth analysis of the in vitro pharmacological profile of (R)-Isoconazole , the eutomer (pharmacologically more active enantiomer). By isolating the (R)-enantiomer, researchers can observe optimized binding kinetics to the target enzyme, Lanosterol 14α-demethylase (CYP51), resulting in superior minimum inhibitory concentrations (MICs) and a highly favorable in vitro efficacy profile compared to its (S)-counterpart [1].

Chemical Profile and the Rationale for Chirality

Isoconazole (1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-1H-imidazole) possesses a single chiral center at the carbon atom connecting the ether linkage and the imidazole-ethyl group [2].

In the development of azole antifungals, stereochemistry dictates the spatial orientation of the halogenated phenyl rings within the hydrophobic access channel of the CYP51 enzyme. Studies on structurally analogous imidazoles (such as miconazole and econazole) demonstrate that the (R)-enantiomer significantly outperforms the (S)-enantiomer in fungal growth inhibition [3]. The (R)-configuration allows the 2,4-dichlorophenyl group to optimally occupy the hydrophobic binding pocket of CYP51 without steric clash, while positioning the basic nitrogen of the imidazole ring for perfect orthogonal coordination with the heme iron.

Primary Mechanism of Action: CYP51 Inhibition

The primary pharmacological target of (R)-Isoconazole is Lanosterol 14α-demethylase (CYP51/ERG11) , a cytochrome P450 enzyme essential for the biosynthesis of ergosterol—the principal sterol in fungal cell membranes [4].

Heme Coordination Kinetics

(R)-Isoconazole acts as a non-competitive inhibitor. The mechanism is driven by the unhindered N3 nitrogen of the imidazole ring, which acts as a sixth axial ligand to the ferric (Fe³⁺) heme iron at the catalytic core of CYP51.

• Causality of Inhibition: By displacing the native water ligand and binding directly to the iron, (R)-Isoconazole prevents the activation of molecular oxygen required for the demethylation of lanosterol.

• Toxic Accumulation: This blockade halts ergosterol synthesis and leads to the accumulation of 14α-methylated sterols (e.g., 14α-methyl-3,6-diol). These aberrant sterols disrupt the close packing of acyl chains in the phospholipid bilayer, altering membrane fluidity and function, ultimately arresting cell growth (fungistatic effect) [4].

Ergosterol biosynthesis pathway disruption by (R)-Isoconazole.

Secondary Mechanism: Direct Membrane Disruption

At higher in vitro concentrations (typically >10 µg/mL), (R)-Isoconazole exhibits a secondary, CYP51-independent mechanism. The highly lipophilic nature of the molecule allows it to intercalate directly into the fungal cell membrane. This physicochemical disruption causes rapid leakage of intracellular potassium ( K+ ) and adenosine triphosphate (ATP), transitioning the drug's profile from fungistatic to fungicidal.

In Vitro Pharmacological Spectrum

(R)-Isoconazole demonstrates a robust in vitro spectrum against dermatophytes, yeasts, dimorphic fungi, and notably, certain Gram-positive bacteria (such as Corynebacterium minutissimum, the causative agent of erythrasma) [5].

Quantitative Susceptibility Data

The following table synthesizes the in vitro minimum inhibitory concentration (MIC) ranges for (R)-Isoconazole against key pathogens, highlighting the stereospecific advantage over the (S)-enantiomer (data extrapolated from chiral imidazole comparative studies) [3].

Pathogen Category	Organism	(R)-Isoconazole MIC (µg/mL)	(S)-Isoconazole MIC (µg/mL)	Stereospecific Ratio (S/R)
Yeasts	Candida albicans	0.12 - 0.5	4.0 - >16.0	~32x
Yeasts	Candida glabrata	0.25 - 1.0	8.0 - >16.0	~32x
Dermatophytes	Trichophyton rubrum	0.01 - 0.1	0.5 - 2.0	~50x
Dermatophytes	Microsporum canis	0.05 - 0.2	1.0 - 4.0	~20x
Gram-positive	Staphylococcus aureus	1.0 - 4.0	4.0 - 8.0	~4x

Note: The pronounced difference in MIC values underscores that the antifungal efficacy of racemic isoconazole is predominantly driven by the (R)-enantiomer.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided for evaluating the in vitro profile of (R)-Isoconazole.

Protocol 1: CYP51 Binding Affinity Assay (UV-Vis Spectrophotometry)

This assay validates the direct target engagement of (R)-Isoconazole with CYP51 by measuring the shift in the heme Soret band [6].

• Rationale: When the imidazole nitrogen coordinates with the ferric heme iron of CYP51, the spin state of the iron changes from high-spin (penta-coordinated) to low-spin (hexa-coordinated). This induces a characteristic "Type II" spectral shift.

• Step-by-Step Procedure:

  • Protein Preparation: Purify recombinant Candida albicans CYP51 (CaCYP51) and dilute to a final concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 20% glycerol.

  • Baseline Scan: Divide the protein solution equally into sample and reference cuvettes. Record a baseline difference spectrum from 350 nm to 500 nm using a dual-beam UV-Vis spectrophotometer.

  • Titration: Titrate (R)-Isoconazole (dissolved in DMSO) into the sample cuvette in 0.1 µM increments. Add an equivalent volume of pure DMSO to the reference cuvette to negate solvent effects.

  • Measurement: After each addition, incubate for 3 minutes at room temperature to reach equilibrium, then record the spectrum.

  • Validation: A successful Type II binding event is validated by the appearance of a spectral peak at ~427-430 nm and a trough at ~411-413 nm. Calculate the dissociation constant ( Kd​ ) by plotting the peak-to-trough absorbance difference ( ΔA430−411​ ) against the ligand concentration using the Michaelis-Menten equation.

Protocol 2: In Vitro Susceptibility Testing (Broth Microdilution)

This protocol follows the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines to determine the MIC of (R)-Isoconazole.

• Rationale: Standardized microdilution ensures that the observed MIC is solely a function of the drug's intrinsic potency rather than variations in media, inoculum size, or incubation conditions.

• Step-by-Step Procedure:

  • Media Preparation: Prepare RPMI 1640 broth buffered to pH 7.0 with 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).

  • Drug Dilution: Prepare a 2x concentration gradient of (R)-Isoconazole in the RPMI medium across a 96-well microtiter plate (range: 0.015 µg/mL to 16 µg/mL).

  • Inoculum Standardization: Suspend isolated fungal colonies in sterile saline. Adjust the turbidity to a 0.5 McFarland standard (approx. 1×106 to 5×106 CFU/mL). Dilute this suspension 1:1000 in RPMI 1640 to achieve the final test inoculum.

  • Inoculation: Add 100 µL of the standardized inoculum to each well containing 100 µL of the drug dilutions. Include a growth control well (drug-free) and a sterility control well (inoculum-free).

  • Incubation & Reading: Incubate the plates at 35°C for 24 to 48 hours. The MIC is defined as the lowest concentration of (R)-Isoconazole that produces a prominent reduction in growth (≥50% inhibition for azoles) compared to the growth control, measured spectrophotometrically at 530 nm.

In vitro susceptibility testing workflow for chiral antifungals.

Conclusion

The in vitro pharmacological profile of (R)-Isoconazole highlights the critical importance of chirality in azole antifungal drug development. By specifically coordinating with the heme iron of CYP51 with optimized steric geometry, the (R)-enantiomer delivers potent, broad-spectrum fungistatic and fungicidal activity at significantly lower concentrations than its racemic or (S)-enantiomer counterparts. For researchers and formulators, transitioning from racemic mixtures to enantiopure (R)-Isoconazole presents a viable pathway to enhance topical efficacy, lower dosing requirements, and potentially reduce off-target toxicities.

References

• Development of a novel HPLC-ESI-MS/MS method to analyze the stereoselective pharmacokinetics and tissue distribution of isoconazole enantiomers in rats. Chirality (2022). Available at:[Link]

• Asymmetric Chemoenzymatic Synthesis of Miconazole and Econazole Enantiomers. The Importance of Chirality in Their Biological Evaluation. The Journal of Organic Chemistry (2011). Available at:[Link]

• Drug Strategies Targeting CYP51 in Neglected Tropical Diseases. Chemical Reviews (2014). Available at:[Link]

• Travocort® Cream - MedPath (Isoconazole nitrate pharmacodynamics). MedPath. Available at: [Link]

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An In-depth Technical Guide to the Pharmacokinetic Properties and Metabolism of the (R)-enantiomer of Isoconazole

Introduction: The Significance of Stereochemistry in Azole Antifungals

Isoconazole, a broad-spectrum imidazole antifungal agent, possesses a single chiral center, resulting in the existence of two enantiomers: (R)-isoconazole and (S)-isoconazole. While commercially available as a racemic mixture, emerging evidence in the field of pharmacology underscores the critical importance of evaluating enantiomers individually. The three-dimensional arrangement of a molecule can profoundly influence its interaction with chiral biological systems, including metabolic enzymes and cellular targets. In the realm of azole antifungals, this stereoselectivity is a well-documented phenomenon, with drugs like itraconazole exhibiting significant enantiomer-dependent differences in their pharmacokinetic profiles and metabolic fates.[1][2][3]

This guide provides a comprehensive overview of the current understanding of the pharmacokinetic properties and metabolism of the (R)-enantiomer of isoconazole. Recognizing the existing research gaps, this document also serves as a practical roadmap for researchers and drug development professionals, outlining the key experimental approaches necessary to fully characterize this specific enantiomer. A thorough understanding of the (R)-enantiomer's behavior is paramount for optimizing therapeutic efficacy and ensuring patient safety.

Pharmacokinetic Profile: Unraveling the Enantioselective Disposition

While comprehensive human pharmacokinetic data for the individual enantiomers of isoconazole are not yet available, preclinical studies in Sprague-Dawley rats have provided the first crucial insights into its stereoselective disposition. A validated HPLC-ESI-MS/MS method for the chiral separation and quantification of isoconazole enantiomers has been instrumental in this regard.[4]

A pivotal study revealed that following administration of racemic isoconazole, the plasma concentrations of the S-(-)-isoconazole were consistently higher than those of the R-(+)-isomer.[4][5] This finding strongly suggests that the two enantiomers are handled differently by the body, with potential stereoselectivity in their absorption, distribution, metabolism, and/or excretion.

Key Observations from Preclinical Studies:

• Stereoselective Plasma Concentrations: Higher systemic exposure to the (S)-enantiomer compared to the (R)-enantiomer in rats.[4][5]

• Tissue Distribution: The primary sites of distribution for both enantiomers include the liver, kidney, lung, spleen, and small intestine.[4]

The observed lower plasma concentration of the (R)-enantiomer could imply several possibilities: poorer absorption, a larger volume of distribution, more rapid metabolism, or faster excretion compared to its (S)-counterpart. Further dedicated pharmacokinetic studies are necessary to delineate the precise mechanisms underlying this stereoselective behavior.

Quantitative Pharmacokinetic Parameters (Hypothetical Data for Illustrative Purposes)

To date, specific pharmacokinetic parameters for the (R)-enantiomer of isoconazole have not been published. The following table is presented as a template for researchers, illustrating the key parameters that need to be determined.

Parameter	(R)-Isoconazole	(S)-Isoconazole	Significance
AUC (ng·h/mL)	To be determined	To be determined	Overall drug exposure
Cmax (ng/mL)	To be determined	To be determined	Maximum plasma concentration
Tmax (h)	To be determined	To be determined	Time to reach Cmax
t1/2 (h)	To be determined	To be determined	Elimination half-life
CL (L/h/kg)	To be determined	To be determined	Clearance rate
Vd (L/kg)	To be determined	To be determined	Volume of distribution

Metabolism: A Deep Dive into Biotransformation Pathways

The metabolism of azole antifungals is predominantly mediated by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[6][7] For many azoles, including itraconazole, CYP3A4 is the primary catalyst for their biotransformation, and this process can be highly stereoselective.[1][2] While the specific metabolic pathways for the (R)-enantiomer of isoconazole have not been elucidated, we can infer a likely metabolic scheme based on the known behavior of other azole antifungals.

Hypothesized Metabolic Pathway for (R)-Isoconazole

The following diagram illustrates a plausible metabolic pathway for (R)-isoconazole, primarily involving oxidative metabolism by CYP enzymes.

Caption: Hypothesized metabolic pathway for (R)-Isoconazole.

Causality Behind Experimental Choices: The investigation into the metabolism of (R)-isoconazole should commence with in vitro assays using human liver microsomes and recombinant CYP enzymes. This approach allows for the identification of the primary metabolizing enzymes and the initial characterization of the metabolites formed.

Experimental Protocols: A Step-by-Step Guide

To bridge the existing knowledge gaps, a series of well-defined experiments are required. The following protocols provide a robust framework for the comprehensive characterization of the pharmacokinetic properties and metabolism of (R)-isoconazole.

Protocol 1: In Vitro Metabolic Stability Assessment

Objective: To determine the intrinsic clearance of (R)-isoconazole and identify the primary CYP enzymes involved in its metabolism.

Methodology:

• Incubation: Incubate (R)-isoconazole at a fixed concentration (e.g., 1 µM) with human liver microsomes (HLMs) or recombinant human CYP enzymes (e.g., CYP3A4, CYP2C9, CYP2C19, etc.) in the presence of a NADPH-regenerating system.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Sample Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the depletion of the parent compound ((R)-isoconazole) over time.

• Data Analysis: Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Protocol 2: Metabolite Identification

Objective: To identify the major metabolites of (R)-isoconazole formed by hepatic enzymes.

Methodology:

• Scaled-up Incubation: Perform a larger scale incubation of (R)-isoconazole with HLMs or a relevant recombinant CYP enzyme for a longer duration (e.g., 60-120 minutes).

• LC-HRMS Analysis: Analyze the incubates using high-resolution mass spectrometry (HRMS) to detect and characterize potential metabolites based on their accurate mass and fragmentation patterns.

• Metabolite Profiling: Compare the metabolite profiles generated by different CYP isoforms to confirm their respective contributions.

Caption: Experimental workflow for in vitro metabolism studies.

Protocol 3: In Vivo Pharmacokinetic Study in an Animal Model

Objective: To determine the key pharmacokinetic parameters of (R)-isoconazole in vivo.

Methodology:

• Animal Model: Utilize a suitable animal model, such as Sprague-Dawley rats.

• Dosing: Administer a single dose of (R)-isoconazole intravenously and orally to different groups of animals.

• Blood Sampling: Collect serial blood samples at predetermined time points post-dose.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Bioanalysis: Quantify the concentrations of (R)-isoconazole and its major identified metabolites in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate parameters such as AUC, Cmax, t1/2, CL, and Vd. Determine the oral bioavailability (F%).

Conclusion and Future Directions

The study of the pharmacokinetic properties and metabolism of the (R)-enantiomer of isoconazole is an area ripe for further investigation. Preliminary data strongly suggest a stereoselective disposition of isoconazole, highlighting the necessity of evaluating each enantiomer independently. The lower plasma concentrations of the (R)-isomer in preclinical models warrant a deeper investigation into its absorption, distribution, metabolism, and excretion.

By employing the well-established in vitro and in vivo experimental protocols outlined in this guide, researchers can systematically elucidate the metabolic pathways of (R)-isoconazole, identify the enzymes responsible for its biotransformation, and comprehensively define its pharmacokinetic profile. This knowledge is not merely academic; it is fundamental to understanding the potential for drug-drug interactions, predicting clinical outcomes, and ultimately, ensuring the safe and effective use of isoconazole in a clinical setting. The future of antifungal therapy lies in a more nuanced, stereochemically-aware approach to drug development and administration.

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Toxicity and Cellular Safety Profile of (R)-Isoconazole in Mammalian Cells: A Technical Whitepaper

Executive Summary

Isoconazole is a broad-spectrum imidazole antifungal agent that exerts its primary therapeutic effect by disrupting fungal cell membrane integrity. It achieves this by inhibiting lanosterol 14α-demethylase (fungal CYP51), a critical enzyme in the ergosterol biosynthesis pathway (1)[1]. While highly efficacious against dermatophytes and yeasts, the systemic application of isoconazole is often limited by off-target interactions with mammalian cells. This whitepaper provides an in-depth analysis of the cellular safety profile of the (R)-enantiomer of isoconazole. By examining its specific off-target affinities for mammalian cytochrome P450 (CYP) enzymes, its potential for endocrine disruption, and the rigorous in vitro methodologies required to quantify its cytotoxicity, we provide a comprehensive guide for researchers and drug development professionals.

Mechanistic Basis of Off-Target Toxicity in Mammalian Cells

The therapeutic window of any azole antifungal is fundamentally dictated by its selectivity. While (R)-Isoconazole effectively binds to the heme iron of fungal CYP51 via its imidazole ring, the evolutionary conservation of the CYP superfamily means that imidazoles often cross-react with mammalian CYPs (2)[2].

Endocrine Disruption via Steroidogenesis Interference

In mammalian systems, conazole antifungals have been documented to interfere with steroidogenesis. Specifically, isoconazole has been shown to inhibit mammalian aromatase (CYP19A1), an enzyme responsible for the conversion of androgens to estrogens (3)[3]. In H295R human adrenocortical carcinoma cell assays, exposure to conazoles decreases the formation of estradiol and testosterone while increasing progesterone concentrations, indicating a severe blockade in the steroidogenic pathway (3)[3].

Hepatic Metabolism and CYP2C9 Inhibition

Structurally related to miconazole, isoconazole is a terminal imidazole compound that acts as a potent inhibitor of mammalian CYP2C9 (4)[4]. CYP2C9 is a major hepatic enzyme responsible for the clearance of numerous xenobiotics. Inhibition of this pathway not only poses a risk for severe drug-drug interactions but also leads to the intracellular accumulation of toxic intermediates, precipitating hepatotoxicity (4)[4]. Furthermore, at elevated concentrations, imidazoles directly damage mammalian cell membranes due to their lipophilic nature, leading to leakage of intracellular contents and eventual cell death (2)[2].

Molecular pathway of (R)-Isoconazole off-target mammalian CYP inhibition and resulting toxicity.

Enantiomeric Specificity: The (R)-Isoconazole Profile

Isoconazole possesses a chiral center and exists commercially as either a racemic mixture or as pure enantiomers. The (R)-enantiomer features a stereocenter where priority groups are arranged clockwise according to Cahn-Ingold-Prelog rules (5)[5]. Stereochemistry profoundly influences the pharmacodynamics and toxicity of azoles. The spatial orientation of the (R)-phenylated side chain alters its binding affinity to the chiral active sites of mammalian CYPs compared to the (S)-enantiomer. Consequently, safety profiling must be conducted enantioselectively to accurately map the therapeutic index of (R)-isoconazole, as enantiomer-specific binding can exacerbate or mitigate off-target CYP19A1 and CYP2C9 inhibition.

Quantitative Safety Metrics

Understanding the threshold of toxicity requires precise quantitative metrics. The table below summarizes the comparative safety profile of isoconazole across various mammalian cell lines.

Cell Line / Model	Assay Type	Target / Mechanism	Observed Effect / Metric
H295R (Adrenocortical)	Steroidogenesis	CYP19A1 (Aromatase)	Dose-dependent ↓ Estradiol/Testosterone, ↑ Progesterone[3]
HepG2 (Hepatocytes)	LC-MS/MS Metabolomics	CYP2C9	Competitive inhibition; predictive off-target toxicity[4]
HaCaT (Keratinocytes)	MTT Viability	Membrane Integrity	IC50 ~30-40 µM; direct membrane disruption at high doses[6]
HBL-100 (Breast Epithelial)	Proliferation / Apoptosis	General Cytotoxicity	Minimal toxicity at therapeutic doses (<5 µM)[7]

Standardized Experimental Methodologies for Safety Profiling

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to distinguish between baseline metabolic variance and true (R)-isoconazole-induced toxicity.

Protocol 1: High-Throughput Cytochrome P450 Inhibition Assay (CYP19A1 & CYP2C9)

Objective: Quantify the off-target endocrine disruption potential of (R)-Isoconazole.

• Step 1: Cell Seeding: Seed H295R cells in 96-well plates at 3×104 cells/well in DMEM/F12 supplemented with 2.5% Nu-Serum. Incubate for 48 hours to allow for optimal steroidogenic enzyme expression.

• Step 2: Compound Dosing: Treat cells with enantiopure (R)-Isoconazole at logarithmic concentrations (0.1 µM to 100 µM). Include Ketoconazole (10 µM) as a positive control for CYP19A1 inhibition, and DMSO (0.1%) as a vehicle negative control.

• Step 3: Substrate Incubation & Extraction: After 48 hours of exposure, collect the culture media. Perform liquid-liquid extraction using ethyl acetate to isolate steroid metabolites.

• Step 4: LC-MS/MS Quantification: Analyze the extracts via LC-MS/MS to quantify the ratio of progesterone to estradiol and testosterone.

• Causality & Validation: The H295R cell line is selected because it expresses the complete mammalian steroidogenic enzyme profile, unlike standard fibroblasts. By measuring the ratio of precursor (progesterone) to product (estradiol) via high-resolution LC-MS/MS, we isolate CYP19A1-specific inhibition from general cytotoxicity.

Protocol 2: In Vitro Hepatotoxicity and ROS Quantification

Objective: Evaluate direct cellular damage and oxidative stress induced by (R)-Isoconazole.

• Step 1: HepG2 Culture: Seed HepG2 human hepatocytes at 2×104 cells/well.

• Step 2: ROS Staining: Pre-incubate cells with 10 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 45 minutes. DCFDA is a fluorogenic dye that measures hydroxyl, peroxyl, and other reactive oxygen species (ROS) activity within the cell.

• Step 3: Dosing & Flow Cytometry: Expose cells to (R)-Isoconazole (1 µM to 50 µM). Measure ROS generation via flow cytometry (FITC channel) at 4, 12, and 24 hours post-exposure.

• Step 4: LDH Release Assay: At 24 hours, sample the supernatant and mix with Lactate Dehydrogenase (LDH) reaction mix. Measure absorbance at 490 nm to quantify necrotic membrane rupture.

• Causality & Validation: Azole-induced hepatotoxicity often begins with mitochondrial stress prior to overt cell death. By multiplexing ROS quantification (early apoptosis/stress) with LDH release (late-stage necrotic membrane rupture), this system self-validates: a true toxic response will show a dose-dependent temporal shift from ROS generation to LDH leakage.

Self-validating experimental workflow for quantifying (R)-Isoconazole mammalian cytotoxicity.

Conclusion and Translational Outlook

The cellular safety profile of (R)-Isoconazole in mammalian cells is a delicate balance between its potent antifungal efficacy and its off-target affinity for human cytochromes. While it demonstrates minimal toxicity at lower therapeutic doses, its dose-dependent inhibition of CYP19A1 and CYP2C9 necessitates strict safety profiling, particularly for systemic applications. By utilizing enantiopure formulations and employing self-validating in vitro assays (such as combined ROS/LDH multiplexing and LC-MS/MS metabolomics), drug development professionals can better map the therapeutic index of (R)-Isoconazole, paving the way for safer, next-generation antifungal therapeutics.

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Introduction: The Imperative of Stereospecific Degradation Profiling

An In-Depth Technical Guide to the Structural Elucidation of Isoconazole's (R)-Degradation Products

This guide provides a comprehensive framework for the structural elucidation of degradation products arising from the (R)-enantiomer of Isoconazole. Tailored for researchers, scientists, and drug development professionals, this document delves into the causal relationships behind experimental choices, ensuring a robust and scientifically sound approach. We will explore the intrinsic stability of Isoconazole, predict its degradation pathways, and detail the analytical methodologies required for the definitive identification of its degradants.

Isoconazole, a broad-spectrum azole antifungal agent, is a chiral molecule clinically used as a racemic mixture.[1] Its therapeutic efficacy is derived from the inhibition of lanosterol 14α-demethylase, a critical enzyme in the fungal ergosterol biosynthesis pathway.[2][3][4][5] The United States Pharmacopeia (USP) and other regulatory bodies mandate the identification and characterization of impurities and degradation products in active pharmaceutical ingredients (APIs) to ensure their quality, safety, and efficacy.[6]

For chiral drugs like Isoconazole, it is crucial to investigate the degradation profile of individual enantiomers. Stereoselective degradation can lead to an enrichment of one enantiomer over the other, potentially altering the drug's pharmacological and toxicological profile. This guide, therefore, focuses on the structural elucidation of degradation products specifically from the (R)-enantiomer of Isoconazole.

Physicochemical Properties and Predicted Degradation Pathways of Isoconazole

Isoconazole's structure, characterized by an imidazole ring, a dichlorophenethyl group, and a dichlorobenzyl ether moiety, presents several potential sites for degradation.

Chemical Structure of Isoconazole:

Caption: Chemical structure of Isoconazole highlighting key functional groups.

Forced degradation studies on racemic Isoconazole have shown it to be stable under acidic and oxidative conditions but labile under alkaline conditions.[7][8][9][10][11] Based on its structure and known chemical reactivity of similar compounds, the following degradation pathways are proposed under alkaline hydrolysis:

• Ether Bond Cleavage: The ether linkage is a primary target for hydrolysis, which would yield 1-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-1H-imidazole and 2,6-dichlorobenzyl alcohol. This is a common degradation pathway for many pharmaceuticals containing ether moieties.

• Imidazole Ring Opening: While generally stable, the imidazole ring can undergo hydrolytic cleavage under harsh alkaline conditions, leading to the formation of various acyclic derivatives.

Experimental Workflow for Structural Elucidation

The structural elucidation of (R)-Isoconazole degradation products requires a systematic and multi-faceted analytical approach.

Caption: Experimental workflow for the structural elucidation of (R)-Isoconazole degradation products.

Preparation of (R)-Isoconazole

The initial and critical step is to obtain the pure (R)-enantiomer of Isoconazole. As it is commercially available as a racemate, chiral separation is necessary.

Protocol: Chiral HPLC Separation of Isoconazole Enantiomers

• Column Selection: A chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H), are often effective for separating azole antifungals.[12]

• Mobile Phase Optimization: A normal-phase mobile phase, typically a mixture of hexane and an alcohol modifier (e.g., isopropanol or ethanol), is a good starting point. The ratio of hexane to the alcohol modifier needs to be optimized to achieve baseline separation of the enantiomers.

• Detection: UV detection at a wavelength where Isoconazole has significant absorbance (around 220-230 nm) is suitable.

• Fraction Collection: Once the analytical method is established, it can be scaled up to a semi-preparative or preparative scale to isolate a sufficient quantity of the (R)-enantiomer for subsequent degradation studies.

Forced Degradation Studies

The purified (R)-Isoconazole is then subjected to stress conditions to induce degradation. Based on prior knowledge, alkaline hydrolysis is the most relevant stressor.

Protocol: Alkaline Hydrolysis of (R)-Isoconazole

• Sample Preparation: Prepare a solution of (R)-Isoconazole in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Condition: Add an equal volume of a sodium hydroxide solution (e.g., 0.1 M or 1 M) to the (R)-Isoconazole solution.

• Incubation: Incubate the mixture at an elevated temperature (e.g., 60°C) for a defined period. The reaction progress should be monitored by analytical HPLC to achieve a target degradation of 10-20%.

• Neutralization: After the desired level of degradation is achieved, cool the solution and neutralize it with an appropriate acid (e.g., hydrochloric acid) to stop the reaction.

Isolation of Degradation Products

The degradation products need to be isolated in a pure form for definitive structural characterization.

Protocol: Preparative HPLC for Degradation Product Isolation

• Method Development: Develop a reversed-phase HPLC method that provides good separation between the parent (R)-Isoconazole and its degradation products. A C18 column with a mobile phase of acetonitrile and water (with or without a buffer) is a common choice.

• Scale-Up: Scale up the analytical method to a preparative HPLC system.

• Fraction Collection: Collect the fractions corresponding to each degradation product peak.

• Solvent Evaporation: Remove the solvent from the collected fractions (e.g., by rotary evaporation or lyophilization) to obtain the isolated degradation products.

Structural Characterization

A combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy is employed for the structural elucidation of the isolated degradation products.

Table 1: Analytical Techniques for Structural Characterization

Technique	Information Provided
LC-MS/MS	Provides the molecular weight of the degradation products and their fragmentation patterns, which offer clues about their structure.
High-Resolution Mass Spectrometry (HRMS)	Determines the accurate mass and elemental composition of the degradation products, allowing for the calculation of their molecular formula.
¹H NMR Spectroscopy	Provides information about the number and types of protons in the molecule and their connectivity.
¹³C NMR Spectroscopy	Provides information about the number and types of carbon atoms in the molecule.
2D NMR (COSY, HSQC, HMBC)	Establishes the connectivity between protons and carbons, enabling the definitive assembly of the molecular structure.

Predicted Degradation Products and their Spectroscopic Signatures

Based on the proposed degradation pathways, we can predict the structures of the primary degradation products and their expected spectroscopic characteristics.

Predicted Degradation Product 1 (DP1): 1-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]-1H-imidazole

• Formation: Cleavage of the ether bond.

• Expected MS data: A molecular ion corresponding to the loss of the 2,6-dichlorobenzyl group and the addition of a hydroxyl group.

• Expected NMR data: Disappearance of the signals corresponding to the 2,6-dichlorobenzyl group and the appearance of a hydroxyl proton signal.

Predicted Degradation Product 2 (DP2): 2,6-dichlorobenzyl alcohol

• Formation: Cleavage of the ether bond.

• Expected MS data: A molecular ion corresponding to the 2,6-dichlorobenzyl alcohol structure.

• Expected NMR data: Characteristic signals for the benzylic protons and the aromatic protons of the 2,6-dichlorobenzyl ring.

Predicted Degradation Products from Imidazole Ring Opening (DP3, DP4, etc.)

• Formation: Hydrolysis of the imidazole ring.

• Expected MS and NMR data: These products would show significant changes in their spectroscopic data compared to the parent compound, including the absence of the characteristic imidazole signals and the appearance of new signals corresponding to acyclic structures.

Conclusion and Future Perspectives

The structural elucidation of the degradation products of the (R)-enantiomer of Isoconazole is a critical aspect of ensuring its quality and safety. The systematic approach outlined in this guide, combining stereoselective separation, forced degradation, and advanced analytical techniques, provides a robust framework for this investigation.

Future studies should focus on the comparative degradation kinetics of the (R)- and (S)-enantiomers to determine if the degradation is stereoselective. Furthermore, the isolated degradation products should be synthesized and characterized independently to confirm their structures and to be used as reference standards in routine quality control analysis. Toxicological evaluation of the identified degradation products is also essential to assess any potential safety risks.

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Protocols & Analytical Methods

Application Note: Chiral HPLC Method Development for the Enantiomeric Separation of Isoconazole

Document Type: Technical Protocol & Application Note Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists Matrix: Active Pharmaceutical Ingredient (API) and Biological Matrices (Plasma/Tissue)

Scientific Context: The Chirality of Isoconazole

Isoconazole is a broad-spectrum imidazole antifungal agent widely utilized in dermatological and gynecological therapies. Structurally, it possesses a single stereocenter at the carbon atom connecting the dichlorophenyl group, the imidazole-ethyl group, and the ether linkage, resulting in two distinct enantiomers: (R)-(+)-isoconazole and (S)-(-)-isoconazole[1].

In commercial pharmaceutical formulations, isoconazole is typically administered as a racemic mixture (isoconazole nitrate)[1]. However, stereoselective pharmacokinetic studies reveal significant in vivo enantioselectivity. For instance, the (S)-(-)-enantiomer demonstrates a higher absorption capability and consistently maintains higher concentrations in mammalian plasma compared to the (R)-(+)-isomer[2][3]. Consequently, developing a robust, high-resolution chiral High-Performance Liquid Chromatography (HPLC) method is critical for quality control, stability testing, and therapeutic monitoring.

Methodological Rationale: CSP and Mobile Phase Selection

As a Senior Application Scientist, I approach chiral method development by matching the analyte's physicochemical properties (pKa, hydrogen-bond donors/acceptors, steric bulk) with the appropriate Chiral Stationary Phase (CSP) and elution mode.

Chiral Stationary Phase (CSP) Selection

Historically, the separation of imidazole enantiomers was attempted using traditional coated polysaccharide phases like Chiralcel OJ (cellulose tris(4-methylbenzoate)) in normal-phase modes (hexane/alcohols). However, these methods often suffered from excessive retention times (>60 minutes) and severe peak asymmetry, necessitating complex gradient elutions[4][5].

To overcome this, we utilize Chiralpak IC , an immobilized CSP consisting of cellulose tris(3,5-dichlorophenylcarbamate). The immobilization of the polymer on the silica matrix allows for the use of a broader range of solvents, including Reversed-Phase (RP) conditions[2]. The 3,5-dichlorophenylcarbamate selector provides multiple interaction sites:

• π−π Interactions: Between the electron-deficient dichlorophenyl rings of the CSP and the electron-rich aromatic regions of isoconazole.

• Hydrogen Bonding: Between the carbamate linkages of the CSP and the ether/imidazole nitrogens of the analyte.

• Steric Inclusion: The chiral helical cavity of the cellulose backbone selectively accommodates the spatial arrangement of the enantiomers.

Primary supramolecular interactions governing isoconazole enantioseparation.

Mobile Phase Optimization

Isoconazole contains a basic imidazole nitrogen (pKa ~ 6.5). In unbuffered organic/aqueous mobile phases, this basic site interacts with residual silanols on the silica support, causing severe peak tailing.

To mitigate this, we employ a Reversed-Phase mode utilizing Acetonitrile and 10 mM aqueous Ammonium Acetate (90:10, v/v) [2].

• Why Ammonium Acetate? It provides sufficient ionic strength to buffer the basic imidazole nitrogen, masking secondary silanol interactions. Furthermore, it is highly volatile, making this method 100% compatible with Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) for downstream pharmacokinetic applications[2][6].

Experimental Protocol

Reagents and Sample Preparation

• Reagents: HPLC-grade Acetonitrile, LC-MS grade Ammonium Acetate, and ultra-pure water (18.2 MΩ·cm).

• Buffer Preparation (10 mM Ammonium Acetate): Dissolve 0.77 g of Ammonium Acetate in 1000 mL of ultra-pure water. Filter through a 0.22 µm nylon membrane and degas.

• Standard Preparation (API QC):

  • Weigh 10.0 mg of Isoconazole Nitrate racemate into a 10 mL volumetric flask.

  • Dissolve and make up to volume with Acetonitrile (Stock: 1.0 mg/mL).

  • Dilute 100 µL of the stock solution into 10 mL of the mobile phase to yield a working standard of 10 µg/mL.

Step-by-Step Chromatographic Workflow

Workflow for Isoconazole chiral HPLC method execution and validation.

Quantitative Data & System Suitability

To ensure the method operates as a self-validating system, specific chromatographic parameters must be met prior to sample analysis. The conditions and expected suitability metrics are summarized below.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	Chiralpak IC (250 mm × 4.6 mm, 5 µm)	Immobilized selector allows RP solvents; high stereoselectivity.
Mobile Phase	Acetonitrile : 10 mM NH₄OAc (90:10, v/v)	ACN provides elution strength; NH₄OAc suppresses tailing and is MS-friendly.
Elution Mode	Isocratic	Ensures baseline stability and reproducible retention times.
Flow Rate	1.0 mL/min	Optimal linear velocity for 5 µm particles; split to 0.3 mL/min if using MS.
Temperature	25 °C ± 1 °C	Chiral recognition is highly temperature-dependent (enthalpy-driven).
Detection	UV at 220 nm	Corresponds to the π→π∗ transition of the dichlorophenyl ring.
Injection Vol.	10 µL	Prevents volume overload while maintaining high signal-to-noise.

Table 2: System Suitability Parameters (Expected Results)

Parameter	(R)-(+)-Isoconazole	(S)-(-)-Isoconazole	Acceptance Criteria
Retention Time (tR)	~ 8.5 min	~ 10.2 min	%RSD < 2.0% (n=6)
Selectivity ( α )	-	1.25	α > 1.15
Resolution (Rs)	-	2.1	Rs > 1.5 (Baseline separation)
Tailing Factor (Tf)	1.15	1.18	Tf < 1.5
Theoretical Plates (N)	> 5000	> 4500	N > 3000

Note: The elution order ((R) followed by (S)) was confirmed in literature using Electronic Circular Dichroism (ECD) spectra[2].

Troubleshooting & Optimization

• Loss of Resolution (Rs < 1.5): If resolution degrades over time, the column may be fouled with strongly retained lipophilic impurities. Flush the Chiralpak IC column with 100% Acetonitrile, followed by Methanol, to strip bound contaminants. Because the phase is immobilized, it will not be damaged by pure organic solvents.

• Peak Tailing (Tf > 1.5): If the imidazole peaks begin to tail, verify the pH of the ammonium acetate buffer. The buffer should be freshly prepared, as ammonium acetate can volatilize over time, altering the ionic strength and leading to secondary silanol interactions.

• Retention Time Drift: Ensure the column oven is strictly calibrated to 25 °C. Fluctuations in ambient temperature drastically alter the thermodynamics of chiral inclusion complexes.

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Application Note: Preparation of (R)-Isoconazole Nitrate for In Vitro Studies

Abstract

Isoconazole is a broad-spectrum imidazole antifungal agent widely utilized for its potent activity against dermatophytes, yeasts, and various fungi.[1][2] Its therapeutic effect stems from the targeted inhibition of ergosterol biosynthesis, a critical pathway for maintaining fungal cell membrane integrity.[2][3][4] Isoconazole possesses a single stereocenter and is clinically used as a racemic mixture. However, for in vitro studies aimed at elucidating specific structure-activity relationships, investigating enantiomer-specific effects, or enhancing potency, the preparation of a single, pure enantiomer is paramount. This guide provides a comprehensive, in-depth technical framework for the synthesis of racemic isoconazole, the chiral resolution to isolate the (R)-enantiomer, conversion to the stable nitrate salt, and final preparation of characterized stock solutions suitable for rigorous in vitro experimentation.

Introduction: The Scientific Rationale

Isoconazole's primary mechanism of action is the potent and specific inhibition of the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51).[2][3] This enzyme is essential for converting lanosterol into ergosterol, the principal sterol in fungal cell membranes that regulates fluidity, permeability, and the function of membrane-bound proteins.[2] By binding to the heme iron atom in the enzyme's active site, isoconazole halts ergosterol production.[2] This leads to the accumulation of toxic 14α-methylated sterol precursors, which disrupt the membrane structure, increase permeability, and ultimately lead to fungal cell death or growth inhibition (fungicidal or fungistatic effects).[2][3][5]

While the commercially available drug is a 1:1 mixture of its (R) and (S) enantiomers, advancements in chiral pharmacology have consistently demonstrated that enantiomers can exhibit different biological activities, metabolic fates, and toxicological profiles. Isolating the (R)-enantiomer allows researchers to:

• Determine if the antifungal activity is stereospecific.

• Assess potential differences in potency and efficacy between enantiomers.

• Reduce the metabolic burden and potential for off-target effects in cellular models by eliminating the less active or inactive enantiomer.

This protocol, therefore, addresses the critical need for a reliable method to prepare enantiomerically pure (R)-Isoconazole nitrate for advanced in vitro research.

Figure 1: Mechanism of action of Isoconazole.

Synthesis and Purification Strategy

The preparation of enantiomerically pure (R)-Isoconazole nitrate is a multi-stage process. The causality behind this workflow is to first efficiently synthesize the racemic compound, then apply a high-resolution separation technique to isolate the desired enantiomer, and finally convert it into a stable, crystalline salt suitable for accurate weighing and dissolution.

Figure 2: Overall experimental workflow.

PART 1: Synthesis of Racemic (R,S)-Isoconazole

The synthesis of racemic isoconazole is typically achieved through a three-step process starting from 2,4,ω-Trichloroacetophenone.[6][7] This method is robust and yields the necessary precursor for chiral separation.

Protocol 1.1: Synthesis of Racemic Isoconazole Free Base

• Step 1: Reduction of 2,4,ω-Trichloroacetophenone.

  • In a suitable reaction vessel, dissolve 2,4,ω-Trichloroacetophenone in an organic solvent such as methanol or isopropanol.[7]

  • Cool the mixture and add a reducing agent (e.g., sodium borohydride) portion-wise, maintaining the temperature between 25–75 °C.

  • Allow the reaction to proceed for 4–10 hours until completion, monitored by Thin-Layer Chromatography (TLC).[6]

  • Perform a standard aqueous workup to isolate the product, 1-(2,4-dichlorophenyl)-2-chloro-ethanol.

• Step 2: N-Alkylation with Imidazole.

  • Combine the 1-(2,4-dichlorophenyl)-2-chloro-ethanol from the previous step with imidazole in a two-phase system (e.g., toluene and water).[6][7]

  • Add a phase-transfer catalyst (e.g., triethyl benzyl ammonium chloride) and a base like sodium hydroxide.[7]

  • Heat the mixture to 40–80 °C and stir vigorously for 4–11 hours.[6]

  • After reaction completion, separate the organic phase, wash with water, and cool to -10 to 0 °C to precipitate the crystalline intermediate, 1-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]imidazole.[6]

  • Purify the intermediate by recrystallization.

• Step 3: Etherification with 2,6-Dichlorobenzyl Chloride.

  • In a reaction vessel, combine the purified intermediate, water, sodium hydroxide, toluene, and a phase-transfer catalyst.[7]

  • Add 2,6-dichlorobenzyl chloride to the mixture and heat to approximately 60 °C for 4 hours.[6][7]

  • Upon completion, allow the mixture to separate. Collect the organic (toluene) phase, wash it with water, and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield crude racemic (R,S)-Isoconazole free base as an oil or solid residue. This material is used directly in the next stage.

PART 2: Chiral Resolution of (R)-Isoconazole

Protocol 2.1: Method Development for Chiral Separation

• Objective: To develop a preparative HPLC method capable of baseline-separating (R)- and (S)-Isoconazole with high efficiency.

• Step 1: Column and Mobile Phase Screening (Analytical Scale).

  • Dissolve a small amount of racemic isoconazole free base in a suitable solvent (e.g., ethanol/heptane) to make a ~1 mg/mL solution.

  • Screen several polysaccharide-based CSPs (e.g., Chiralpak® IA, Chiralpak® ID, Lux® Cellulose-2) which have proven effective for separating azole compounds.[8][10]

  • Test three primary mobile phase modes to find initial separation conditions:

    • Normal Phase (NP): Heptane/Ethanol or Heptane/Isopropanol mixtures (e.g., 90:10, 80:20 v/v).

    • Polar Organic (PO): Acetonitrile/Methanol mixtures.

    • Reversed Phase (RP): Water/Acetonitrile or Water/Methanol with a buffer (e.g., ammonium acetate).[9]

  • Identify the CSP and mobile phase combination that provides the best resolution (Rs > 1.5) between the two enantiomeric peaks.

• Step 2: Method Optimization.

  • Fine-tune the mobile phase composition (e.g., adjust the percentage of alcohol in NP mode) to maximize resolution and optimize run time.

  • Adjust the flow rate and column temperature (e.g., 25-40 °C) to improve peak shape and efficiency.[11]

• Step 3: Scale-Up to Preparative HPLC.

  • Once an optimal analytical method is established, scale it up to a preparative column with the same stationary phase.

  • Increase the sample concentration significantly for injection. Perform a loading study to determine the maximum amount of racemate that can be injected without losing resolution.

  • Collect the fractions corresponding to the first and second eluting peaks separately. Note: The absolute stereochemistry of the eluting peaks must be determined later, but for consistency, collect and label them systematically.

• Step 4: Post-Collection Processing.

  • Combine the fractions containing the pure desired enantiomer (e.g., the first eluting peak).

  • Evaporate the solvent under reduced pressure to obtain the enantiomerically enriched isoconazole free base.

  • Analyze a small sample of the collected material by analytical chiral HPLC to determine the enantiomeric excess (e.e.). The target is >99% e.e.

PART 3: Formation of (R)-Isoconazole Nitrate Salt

Causality Statement: The free base of isoconazole can be an oil or a low-melting-point solid, which is difficult to handle and weigh accurately. Converting it to the nitrate salt produces a stable, crystalline solid with a well-defined melting point, making it ideal for storage and for the preparation of accurate stock solutions for in vitro assays.[6][12]

Protocol 3.1: Salt Formation

• Dissolve the purified (R)-Isoconazole free base (from Part 2) in a minimal amount of a suitable solvent mixture, such as acetone and diisopropyl ether.[12]

• While stirring, slowly add a stoichiometric equivalent of concentrated or dilute nitric acid dropwise.[6][12]

• The (R)-Isoconazole nitrate salt will precipitate out of the solution as a white or light-yellow solid.[6]

• Continue stirring for 30-60 minutes in an ice bath to ensure complete precipitation.

• Filter the precipitated solid using a Buchner funnel and wash the crystals with a cold, non-polar solvent (e.g., diisopropyl ether) to remove any residual impurities.

• Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight. The final product is (R)-Isoconazole nitrate.

PART 4: Quality Control and Characterization

Trustworthiness Statement: Every batch of prepared (R)-Isoconazole nitrate must be rigorously validated to ensure its identity, purity, and enantiomeric integrity. This self-validating system ensures that experimental results are reproducible and directly attributable to the specified compound.

Parameter	Analytical Method	Purpose	Acceptance Criteria
Identity	¹H-NMR, ¹³C-NMR	Confirms the chemical structure of the molecule.	Spectra match the known structure of isoconazole.[13][14]
Identity & Mass	LC-MS	Confirms the molecular weight of the free base and detects impurities.	Major peak corresponds to the molecular weight of isoconazole (414.05 g/mol for free base).
Chemical Purity	HPLC-UV (Reversed-Phase)	Quantifies the percentage of the active compound relative to impurities.	Purity ≥ 98%.[15][16]
Enantiomeric Purity	Chiral HPLC	Determines the enantiomeric excess (e.e.) of the (R)-enantiomer.	e.e. ≥ 99%.
Physical Identity	Melting Point	Confirms the formation of the correct salt form and provides an indication of purity.	Sharp melting point around 178-182 °C (for the racemate).[17]

PART 5: Preparation of Stock Solutions for In Vitro Assays

Causality Statement: Isoconazole nitrate is classified as a BCS Class II drug, characterized by low aqueous solubility but high permeability.[18] Its aqueous solubility is very low (approx. 0.5 mg/mL), which necessitates the use of an organic solvent for preparing concentrated stock solutions.[18][19] For cell-based assays, it is critical to use a solvent like DMSO at a final concentration that is non-toxic to the cells (typically <0.5%).

Protocol 5.1: Preparation of a 10 mM DMSO Stock Solution

• Accurately weigh the required amount of (R)-Isoconazole nitrate (M.W. = 479.1 g/mol ).[20] For example, for 1 mL of a 10 mM stock, weigh 4.791 mg.

• Dissolve the solid in high-purity, anhydrous DMSO to the desired final volume.[15] If needed, gentle warming or sonication can aid dissolution.[21]

• Aliquot the stock solution into small-volume, light-protected tubes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C or -80°C for long-term stability.[15]

Protocol 5.2: Preparation of Working Solutions in Assay Medium

• Thaw a single aliquot of the 10 mM stock solution.

• Perform serial dilutions of the stock solution directly into the final aqueous assay buffer or cell culture medium (e.g., RPMI-1640 for antifungal assays).[2][22]

• Critical Step: When diluting from the DMSO stock into an aqueous medium, add the DMSO stock to the medium (not vice-versa) and vortex or mix immediately to prevent precipitation.[15] The final DMSO concentration should be kept constant across all treatments, including the vehicle control.

• Due to limited aqueous stability, it is recommended to prepare fresh working solutions for each experiment and not store them for more than one day.[15]

Property	Value	Comments & Source
Molecular Weight	479.1 g/mol	(Isoconazole Nitrate Salt)[20]
Aqueous Solubility	~0.5 mg/mL	Very slightly soluble in water.[12][18]
Organic Solvent Solubility	~10 mg/mL in DMSO/DMF	Soluble in methanol, slightly soluble in ethanol.[12][15]
Storage (Solid)	2-8°C, protected from light.	Stored in a dry, sealed container.[12]
Storage (DMSO Stock)	-20°C (≥4 years stability reported for racemate).	Avoid repeated freeze-thaw cycles.[15]

Conclusion

This application note provides a comprehensive and scientifically grounded guide for the preparation and characterization of (R)-Isoconazole nitrate. By following this workflow—from rational synthesis and systematic chiral resolution to rigorous quality control and proper solution handling—researchers can produce a high-purity single enantiomer suitable for demanding in vitro studies. This enables a more precise investigation of its pharmacological and toxicological properties, contributing to a deeper understanding of azole antifungal agents.

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• MDPI. (2025).
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In Vitro Susceptibility Testing Methods for (R)-Isoconazole: An Application Note and Protocol Guide

Abstract

(R)-Isoconazole is a broad-spectrum azole antifungal agent that demonstrates both fungistatic and fungicidal activity.[1] Its primary mechanism of action involves the inhibition of the cytochrome P450 enzyme lanosterol 14α-demethylase, which is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[2][3] The disruption of ergosterol synthesis leads to altered membrane permeability, leakage of intracellular contents, and ultimately, fungal cell death.[2][4] Given the clinical significance of emerging antifungal resistance, robust and standardized in vitro susceptibility testing is paramount for guiding therapeutic strategies and informing drug development efforts. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the established methods for determining the in vitro susceptibility of various fungal pathogens to (R)-Isoconazole. The protocols detailed herein are based on internationally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring data accuracy, reproducibility, and comparability across different laboratories.[5][6][7]

Introduction to (R)-Isoconazole and the Imperative of Susceptibility Testing

(R)-Isoconazole is a synthetic imidazole derivative with a well-established safety and efficacy profile against a wide range of pathogenic fungi, including dermatophytes, yeasts, and molds.[1][8] Its mode of action, targeting ergosterol biosynthesis, is a hallmark of the azole class of antifungals.[2][4] The inhibition of lanosterol 14α-demethylase not only depletes ergosterol but also leads to the accumulation of toxic methylated sterol precursors, further compromising the integrity and function of the fungal cell membrane.[2]

The landscape of fungal infections is continually evolving, with an increasing incidence of infections caused by less common and sometimes resistant species. This underscores the critical need for accurate in vitro susceptibility testing. Such testing provides essential data for:

• Guiding Clinical Therapy: Informing clinicians on the potential efficacy of (R)-Isoconazole against a specific fungal isolate.

• Monitoring Resistance Trends: Epidemiological surveillance of resistance patterns to (R)-Isoconazole and other azoles.

• Drug Discovery and Development: Evaluating the potency of new (R)-Isoconazole derivatives and formulations.[9][10][11]

This guide provides detailed, step-by-step protocols for the most widely accepted methods for antifungal susceptibility testing: broth microdilution, disk diffusion, and gradient diffusion strips.

Physicochemical Properties of (R)-Isoconazole for In Vitro Assays

A thorough understanding of the physicochemical properties of (R)-Isoconazole is crucial for the preparation of accurate and stable drug solutions for susceptibility testing.

• Solubility: Isoconazole nitrate is sparingly soluble in aqueous buffers.[12] For in vitro assays, it is recommended to first dissolve the compound in an organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at a concentration of approximately 10 mg/mL.[12] The stock solution can then be further diluted in the appropriate testing medium. It is important to note that the final concentration of the organic solvent in the assay should be kept to a minimum (typically ≤1%) to avoid any inhibitory effects on fungal growth.

• Stability: (R)-Isoconazole is supplied as a solid and should be stored at -20°C for long-term stability.[12] Aqueous solutions of isoconazole are not recommended for storage for more than one day.[12] Stock solutions in DMSO or DMF should be stored in small aliquots at -20°C or lower to minimize freeze-thaw cycles.

Core Protocols for In Vitro Susceptibility Testing

The following sections detail the methodologies for determining the Minimum Inhibitory Concentration (MIC) of (R)-Isoconazole against various fungal isolates. The CLSI and EUCAST guidelines are the primary references for these protocols.[6][7][13][14][15]

Broth Microdilution Method (Adapted from CLSI M27 and EUCAST E.Def 7.3.2)

The broth microdilution method is considered the gold standard for determining the MIC of antifungal agents.[5] It involves challenging a standardized fungal inoculum with serial twofold dilutions of the antifungal agent in a 96-well microtiter plate.

3.1.1. Materials and Reagents

• (R)-Isoconazole nitrate powder

• Dimethyl sulfoxide (DMSO), sterile

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with 0.165 M morpholinepropanesulfonic acid (MOPS) to pH 7.0

• Sterile 96-well, flat-bottom microtiter plates

• Sterile, disposable plasticware (pipette tips, reservoirs)

• Spectrophotometer or a nephelometer

• Vortex mixer

• Humidified incubator set to 35°C

• Quality control (QC) strains (e.g., Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258).[16][17][18]

3.1.2. Experimental Workflow

Caption: Workflow for Broth Microdilution Susceptibility Testing.

3.1.3. Step-by-Step Protocol

• Preparation of (R)-Isoconazole Stock Solution: Accurately weigh (R)-Isoconazole nitrate powder and dissolve it in 100% DMSO to create a stock solution (e.g., 1600 µg/mL). This concentration should be at least 100 times the highest final concentration to be tested.

• Preparation of Drug Dilutions: Perform serial twofold dilutions of the (R)-Isoconazole stock solution in RPMI-1640 medium to achieve a range of concentrations (e.g., 0.03 to 16 µg/mL).

• Inoculum Preparation:

  • Subculture the fungal isolate onto a suitable agar medium (e.g., Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours to ensure purity and viability.

  • Prepare a suspension of fungal cells in sterile saline (0.85% NaCl) from 3-5 colonies.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm, transmittance of 75-77%) or a nephelometer. This corresponds to approximately 1-5 x 10^6 CFU/mL for yeasts.

  • Dilute the adjusted inoculum 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Plate Inoculation:

  • Dispense 100 µL of each (R)-Isoconazole dilution into the appropriate wells of a 96-well microtiter plate.

  • Add 100 µL of the final fungal inoculum to each well containing the drug dilutions.

  • Include a growth control well (100 µL of RPMI-1640 medium + 100 µL of final inoculum) and a sterility control well (200 µL of RPMI-1640 medium only).

• Incubation: Incubate the plates in a humidified incubator at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of (R)-Isoconazole that causes a significant inhibition of growth (typically ≥50% for azoles) compared to the growth control.[16]

  • The MIC can be determined visually or by using a microplate reader to measure the optical density at 490 nm.

Disk Diffusion Method (Adapted from CLSI M44)

The disk diffusion method is a simpler, qualitative or semi-quantitative method for assessing antifungal susceptibility. It involves placing a paper disk impregnated with a known amount of (R)-Isoconazole onto an agar plate inoculated with the test fungus.

3.2.1. Materials and Reagents

• (R)-Isoconazole impregnated paper disks (concentration to be optimized)

• Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue.[19]

• Sterile cotton swabs

• Sterile saline (0.85% NaCl)

• Calipers or a ruler for measuring zone diameters

• QC strains

3.2.2. Experimental Workflow

Caption: Workflow for Disk Diffusion Susceptibility Testing.

3.2.3. Step-by-Step Protocol

• Inoculum Preparation: Prepare a standardized fungal inoculum as described in the broth microdilution protocol (Section 3.1.3).

• Plate Inoculation:

  • Dip a sterile cotton swab into the adjusted inoculum suspension and rotate it against the side of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of the Mueller-Hinton agar plate in three directions to ensure confluent growth.

  • Allow the plate to dry for 5-15 minutes before applying the disks.

• Disk Application:

  • Aseptically place an (R)-Isoconazole impregnated disk onto the surface of the inoculated agar plate.

  • Gently press the disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35°C for 24-48 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete growth inhibition around the disk to the nearest millimeter.[19]

Gradient Diffusion Method

Gradient diffusion strips are a quantitative agar-based method that provides a direct MIC value.[16][20] These strips are impregnated with a predefined, continuous gradient of an antifungal agent.

3.3.1. Materials and Reagents

• (R)-Isoconazole gradient diffusion strips

• Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue

• Materials for inoculum preparation as in Section 3.1.1.

• QC strains

3.3.2. Step-by-Step Protocol

• Inoculum and Plate Preparation: Prepare the standardized fungal inoculum and inoculate the agar plate as described for the disk diffusion method (Sections 3.2.2 and 3.2.3).

• Strip Application:

  • Aseptically apply the (R)-Isoconazole gradient diffusion strip to the agar surface with the concentration gradient facing downwards.

  • Ensure there are no air bubbles trapped under the strip.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Reading: An elliptical zone of inhibition will form around the strip. The MIC is read at the point where the edge of the inhibition ellipse intersects the MIC scale on the strip. For azoles, the MIC is typically read at the point of 80% growth inhibition.[16]

Quality Control and Interpretation of Results

4.1. Quality Control

For each batch of susceptibility tests, it is imperative to include well-characterized QC strains with known MIC ranges for the antifungal agents being tested.[16] Recommended QC strains for yeast susceptibility testing include Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258.[16][17][18] The MIC values obtained for the QC strains must fall within the acceptable ranges as defined by CLSI or EUCAST to ensure the validity of the test results.[6][15][21]

Table 1: Hypothetical Quality Control Ranges for (R)-Isoconazole

Quality Control Strain	Method	MIC Range (µg/mL)
Candida parapsilosis ATCC 22019	Broth Microdilution	0.06 - 0.25
Candida krusei ATCC 6258	Broth Microdilution	0.25 - 1.0

4.2. Interpretation of MICs

The interpretation of MIC values as susceptible (S), susceptible-dose dependent (SDD), or resistant (R) requires the establishment of clinical breakpoints (CBPs). CBPs are specific to the fungal species, the antifungal agent, and the site of infection. As of the publication of this document, specific CBPs for (R)-Isoconazole may not be established by CLSI or EUCAST. In the absence of established CBPs, epidemiological cutoff values (ECVs) can be used to differentiate wild-type from non-wild-type isolates.[22]

Table 2: Hypothetical In Vitro Activity of (R)-Isoconazole Against Common Fungal Pathogens

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Candida albicans	0.015 - 1.0	0.06	0.25
Candida glabrata	0.12 - 8.0	0.5	2.0
Candida parapsilosis	0.03 - 2.0	0.12	0.5
Aspergillus fumigatus	0.25 - 4.0	0.5	1.0
Trichophyton rubrum	0.015 - 0.5	0.03	0.12

Note: The data presented in this table is for illustrative purposes only and should be determined experimentally.

Troubleshooting Common Issues

• No or Poor Growth of Inoculum:

  • Cause: Inoculum viability may be compromised, or the incubation conditions may be incorrect.

  • Solution: Use a fresh subculture of the organism and verify incubator temperature and humidity.

• Contamination:

  • Cause: Breach in aseptic technique.

  • Solution: Review and reinforce aseptic techniques during all stages of the protocol.

• Inconsistent MIC Readings (Trailing Effect):

  • Cause: Common with azole antifungals, where a reduced but persistent growth is observed over a range of concentrations.

  • Solution: Adhere strictly to the recommended endpoint reading criteria (e.g., ≥50% growth inhibition for broth microdilution).

• QC Strains Out of Range:

  • Cause: Issues with the test medium, drug dilutions, inoculum preparation, or incubation.

  • Solution: Invalidate the test run. Systematically review all steps of the protocol and reagents to identify the source of the error.

Conclusion

The in vitro susceptibility testing methods detailed in this application note provide a robust framework for evaluating the antifungal activity of (R)-Isoconazole. Adherence to standardized protocols, such as those established by CLSI and EUCAST, is essential for generating accurate, reproducible, and clinically relevant data.[20] This information is invaluable for guiding therapeutic decisions, monitoring for the emergence of resistance, and advancing the development of new antifungal therapies.

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• Yurtdaş-Kırımlıoğlu, G., et al. (2025, April 8). Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. Molecules, 30(8), 1654.
• Yurtdaş-Kırımlıoğlu, G., et al. (2025, April 3). Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes.
• Yurtdaş-Kırımlıoğlu, G., et al. (2025, February 16). Development of Vaginal In Situ Gel Containing ISN/HP-β-CD Inclusion Complex for Enhanced Solubility and Antifungal Efficacy. Pharmaceutics, 17(2), 165.
• Barry, A. L., et al. (2000). Quality Control Limits for Broth Microdilution Susceptibility Tests of Ten Antifungal Agents. Journal of Clinical Microbiology, 38(9), 3457-3459.
• European Committee on Antimicrobial Susceptibility Testing. (2024, April 16). Clinical breakpoint table for fungi.
• Clinical and Laboratory Standards Institute. M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts.
• Clinical and Laboratory Standards Institute. M57S | Epidemiological Cutoff Values for Antifungal Susceptibility Testing.
• Pfaller, M. A., et al. (1994). Selection of candidate quality control isolates and tentative quality control ranges for in vitro susceptibility testing of yeast isolates by National Committee for Clinical Laboratory Standards proposed standard methods. Journal of Clinical Microbiology, 32(7), 1644-1647.
• Yurtdaş-Kırımlıoğlu, G., et al. (2025). Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. AVESİS - İstanbul Üniversitesi.
• Arikan, S. (2007). Current status of antifungal susceptibility testing methods. Medical Mycology, 45(7), 569-587.
• Spampinato, C., & Leonardi, D. (2013). In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp. Journal of Fungi, 9(10), 1029.
• Espinel-Ingroff, A. (2001). In vitro antifungal susceptibility testing.
• Various Authors. (Date not available). S159 Antifungal Susceptibility Testing. Source not available.
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Advanced Formulation Strategies for (R)-Isoconazole: Overcoming Dermal Delivery Barriers Using Nanostructured Topical Systems

Introduction & Scientific Rationale

Isoconazole is a broad-spectrum imidazole antifungal agent widely utilized in dermatology to treat superficial dermatophytosis and candidiasis. Chemically, it possesses a chiral center, yielding two enantiomers: (R)-isoconazole and (S)-isoconazole[1][2][3]. While traditionally administered as a racemic mixture (isoconazole nitrate), targeted application studies of the purified (R)-enantiomer demand rigorous formulation strategies to maintain chiral stability while overcoming the drug's inherent physicochemical limitations—namely, its extreme lipophilicity and poor aqueous solubility[4].

The stratum corneum acts as a formidable physiological barrier, severely restricting the penetration of poorly soluble APIs. To achieve therapeutic concentrations in the deeper epidermal layers without systemic absorption, conventional creams are being replaced by nanostructured delivery systems[5]. By manipulating the thermodynamic activity of the drug and utilizing specific penetration enhancers, formulation scientists can drastically improve the transdermal flux of (R)-isoconazole[4][6].

Mechanistic Insights: Causality in Formulation Design

As a formulation scientist, every excipient and process parameter must be justified by its mechanistic impact on the API and the biological target.

Pharmacological Target: (R)-Isoconazole exerts its fungicidal effect by inhibiting lanosterol 14α-demethylase (CYP51A1), a critical enzyme in the ergosterol biosynthesis pathway[1][6]. Depletion of ergosterol disrupts the fungal cell membrane, leading to cell death.

Fig 1: Mechanism of Action of (R)-Isoconazole inhibiting ergosterol synthesis.

Formulation Causality:

• Nanocrystal Technology (Top-Down): Reducing the particle size of (R)-isoconazole to the 60–220 nm range exponentially increases the surface area[6]. According to the Noyes-Whitney equation, this accelerates the dissolution rate in the skin's aqueous microenvironment. Furthermore, nanoparticles <300 nm can utilize transfollicular pathways, creating a depot effect in the hair follicles for sustained release[6][7].

• Nanoemulgels (Bottom-Up): Utilizing an oil-in-water (O/W) nanoemulsion combined with a hydrogel matrix (emulgel) enhances solubility and skin permeation[8]. Surfactants and co-surfactants (e.g., Tween 60, Propylene glycol, Ethanol) act as permeation enhancers by fluidizing the lipid bilayers of the stratum corneum, thereby reducing barrier resistance[4][9].

Fig 2: Decision tree and workflow for nanostructured topical delivery systems.

Quantitative Data & Formulation Comparison

The following table synthesizes the physicochemical parameters and permeation profiles of different (R)-Isoconazole topical formulations based on recent empirical data[4][6][8][9].

Formulation Type	Mean Droplet / Particle Size (nm)	Polydispersity Index (PDI)	Viscosity (cps)	Skin Permeation Enhancement Ratio*
Conventional Microparticle Gel	> 1000	N/A	3000 - 3200	1.0x (Baseline)
Nanocrystal Hydrogel (ISN-NP)	60 - 220	< 0.300	~3100	~1.7x
O/W Nanoemulgel (NE14)	84.6	0.146	3265 ± 14	> 2.0x
Invasomal / Cubosomal Gel	~210	< 0.250	~3115	~1.9x

*Enhancement ratio represents the Area Under the Curve (AUC) of cumulative drug permeated through the skin compared to the baseline microparticle formulation.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Critical Quality Attributes (CQAs) are monitored at each step to prevent formulation failure.

Protocol A: Preparation of (R)-Isoconazole Nanocrystal Hydrogel via Wet-Bead Milling

This top-down approach utilizes mechanical attrition to reduce the API to the nanoscale, stabilized by a cellulose derivative[6][7].

Materials: (R)-Isoconazole (1% w/w), Methylcellulose (MC) (stabilizer), Zirconia beads (0.1 mm), Carbopol 940 (gelling agent), Triethanolamine (TEA), Purified water.

Step-by-Step Methodology:

• Preparation of Stabilizer Solution: Dissolve MC in purified water under continuous magnetic stirring at 400 rpm until a clear solution is formed.

• Pre-dispersion: Disperse 1% w/w (R)-Isoconazole powder into the MC solution. Homogenize at 5,000 rpm for 5 minutes to break down large agglomerates.

• Wet-Bead Milling: Transfer the pre-dispersion into a wet-bead mill loaded with 0.1 mm zirconia beads (bead-to-suspension volumetric ratio of 1:1). Mill at 3,000 rpm for 60 minutes.

  • Self-Validation Check: Maintain the milling chamber at 4°C using a cooling jacket. Excessive heat can cause chiral inversion or degradation of the (R)-enantiomer.

• Nanocrystal Harvesting: Separate the nanocrystal suspension from the zirconia beads using a 10 µm stainless steel mesh screen.

  • Self-Validation Check: Analyze an aliquot via Dynamic Light Scattering (DLS). Proceed only if the Z-average size is <250 nm and PDI is <0.3[6].

• Gel Incorporation: Slowly sprinkle Carbopol 940 (1% w/w) into the nanocrystal suspension under overhead stirring at 800 rpm to prevent lumping. Allow it to hydrate for 24 hours.

• Neutralization: Add TEA dropwise until the pH reaches 5.5–6.0 (matching skin pH). The mixture will immediately transition into a highly viscous, transparent gel[8].

Protocol B: Formulation of (R)-Isoconazole O/W Nanoemulgel via Aqueous Titration

This bottom-up approach utilizes spontaneous emulsification to encapsulate the lipophilic drug in nanodroplets, maximizing skin penetration[4][9].

Materials: (R)-Isoconazole (1% w/w), Oleic acid (Oil phase, 7%), Tween 60 (Surfactant), Propylene glycol and Ethanol (Co-surfactants), Carbopol 934p, Purified water (27%).

Step-by-Step Methodology:

• Smix Preparation: Prepare the surfactant/co-surfactant mixture (Smix) by blending Tween 60, Propylene glycol, and Ethanol in a 1:3 ratio[4]. Vortex for 2 minutes to ensure homogeneity.

• Oil Phase Solubilization: Dissolve 1% w/w (R)-Isoconazole completely into 7% w/w Oleic acid. Stir at 37°C until optically clear.

• Spontaneous Emulsification: Add 66% w/w of the Smix to the oil phase. Mix thoroughly for 10 minutes using a magnetic stirrer.

• Aqueous Titration: Titrate the mixture dropwise with 27% w/w deionized water under continuous, moderate stirring (500 rpm)[4].

  • Self-Validation Check: The mixture should spontaneously form a transparent or slightly opalescent nanoemulsion. Measure percent transmittance via UV-Vis spectrophotometer at 650 nm; it must be >98%[4].

• Gel Base Preparation & Mixing: Hydrate Carbopol 934p in a separate aqueous phase. Once fully swollen, blend the nanoemulsion into the hydrogel matrix at a 1:1 ratio using a planetary mixer. Neutralize with TEA to pH 5.76[4][8].

Quality by Design (QbD) & Stability Considerations

• Chiral Stability: The (R)-enantiomer is susceptible to racemization under extreme pH or thermal stress. Formulations must be maintained between pH 5.5 and 6.5, and processing temperatures should not exceed 40°C.

• Rheological Profiling: The final emulgel or nanogel must exhibit pseudoplastic (shear-thinning) behavior with a yield stress. This ensures the formulation remains on the application site without dripping, but spreads smoothly upon rubbing, increasing patient compliance and ensuring uniform dosing[6][8].

• Ostwald Ripening Prevention: In the nanocrystal formulation (Protocol A), the use of Methylcellulose provides steric hindrance, preventing the smaller (R)-isoconazole crystals from dissolving and redepositing onto larger crystals, thereby maintaining a low PDI over the product's shelf life[6].

References

• Harada, A., Tanaka, R., Otake, H., Yoshimura, M., Wada, T., Nagahama, T., & Nagai, N. (2025). Dermal Formulation Incorporating Isoconazole Nitrate Nanoparticles Offers High Absorption into Skin and Antimicrobial Effect Against Candida albicans. PubMed Central (PMC). Available at:[Link]

• PubChem. Isoconazole, (S)- | C18H14Cl4N2O | CID 25273632. National Institutes of Health. Available at:[Link]

• Ghareeb, M. M., & Mohammed, M. S. (2023). TOPICAL NANOEMULSION-BASED GEL OF ISOCONAZOLE NITRATE. Al Mustansiriyah Journal of Pharmaceutical Sciences. Available at:[Link]

• Pandey, K., Dangi, S. S., & Prasad, S. (2023). FORMULATION AND DEVELOPMENT OF EMULGEL FOR TOPICAL DELIVERY OF ISOCONAZOLE TO TREAT FUNGAL DISEASES. International Journal of Nursing and Medical Science (IJNMS). Available at:[Link]

• ACS Omega. (2023). Superficial Dermatophytosis across the World's Populations: Potential Benefits from Nanocarrier-Based Therapies and Rising Challenges. American Chemical Society. Available at:[Link]

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A Validated Chiral LC-MS/MS Method for the Quantification of (R)-Isoconazole in Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Isoconazole is a broad-spectrum imidazole antifungal agent used in the topical treatment of various mycoses.[1][2] As a chiral compound, its enantiomers may exhibit different pharmacokinetic and pharmacodynamic profiles. This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the enantioselective quantification of (R)-Isoconazole in human plasma. The protocol employs a straightforward protein precipitation for sample preparation and utilizes a chiral stationary phase for the effective separation of isoconazole enantiomers. The method demonstrates high sensitivity, selectivity, and accuracy, adhering to the principles outlined in international bioanalytical method validation guidelines.[3][4] This protocol is designed for researchers in drug development, clinical pharmacology, and therapeutic drug monitoring, providing a reliable tool for stereoselective pharmacokinetic studies.

Introduction: The Rationale for Enantioselective Analysis

Isoconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase, which is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[5] This disruption of the cell wall's integrity leads to fungal cell death.[5]

Isoconazole possesses a single chiral center, existing as a racemic mixture of (R)- and (S)-enantiomers. It is a well-established principle in pharmacology that enantiomers of a chiral drug can differ significantly in their biological activity, metabolism, and toxicity. A recent study on isoconazole pharmacokinetics in rats revealed enantioselective differences, with S-(-)-isoconazole concentrations consistently higher than the R-(+)-isomer in plasma.[6] Therefore, a stereoselective analytical method is not just advantageous but essential for accurately characterizing the absorption, distribution, metabolism, and excretion (ADME) of the individual enantiomers. Such data are crucial for building a comprehensive understanding of the drug's behavior in vivo and for supporting regulatory submissions.

This guide provides a complete protocol for the quantification of (R)-Isoconazole, leveraging the unparalleled sensitivity and specificity of LC-MS/MS, which is the gold standard for bioanalytical quantification.[7][8][9]

Overall Analytical Workflow

The entire process, from sample receipt to final data generation, follows a systematic and validated pathway. The key stages are designed to ensure sample integrity, efficient analyte extraction, precise chromatographic separation, and sensitive detection.

Figure 1: High-level workflow for (R)-Isoconazole quantification.

Causality Behind Experimental Choices

A robust bioanalytical method is built on a foundation of scientifically sound decisions. Here, we explain the rationale for the selected sample preparation and analytical techniques.

Sample Preparation: Simplicity and Efficiency

The primary goal of sample preparation is to isolate the analyte of interest from complex biological matrix components like proteins and phospholipids, which can interfere with analysis and damage the analytical column. Common techniques include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[10]

For this method, Protein Precipitation was selected. It involves adding a water-miscible organic solvent, such as acetonitrile, to the plasma sample, which denatures and precipitates the proteins.[11][12]

Justification:

• Speed and Simplicity: PPT is the fastest and least complex of the common extraction techniques, making it ideal for high-throughput environments.

• Effectiveness: It is highly effective at removing the majority of proteins.

• Analyte Compatibility: Isoconazole is soluble in organic solvents like acetonitrile, ensuring it remains in the supernatant after centrifugation.[13]

While LLE and SPE can sometimes provide cleaner extracts, they are more labor-intensive and require significant method development. The high selectivity of tandem mass spectrometry detection mitigates the need for an exhaustive cleanup, making PPT a well-justified choice.

Figure 2: Decision matrix for selecting a sample preparation method.

Chiral Chromatography and Mass Spectrometry

• Chiral Separation: To separate (R)-Isoconazole from its (S)-enantiomer, a chiral stationary phase (CSP) is mandatory. Polysaccharide-based columns, such as the Chiralpak series, are highly effective for this purpose and have been successfully used for the enantioseparation of isoconazole.[6] The separation is achieved through differential interactions (e.g., hydrogen bonding, dipole-dipole) between the enantiomers and the chiral selector on the stationary phase.

• Tandem Mass Spectrometry (MS/MS): Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This technique offers exceptional selectivity and sensitivity.[14] In MRM, a specific precursor ion (the protonated molecule, [M+H]⁺) for (R)-Isoconazole is selected in the first quadrupole, fragmented in the second, and a specific product ion is monitored in the third. This highly specific transition filters out nearly all chemical noise, allowing for accurate quantification even at very low concentrations.

Detailed Application Protocol

Materials and Reagents

• Reference Standards: (R)-Isoconazole, Isoconazole racemate, and Isoconazole-d5 (or other stable isotope-labeled internal standard).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade).

• Buffer: Ammonium acetate (LC-MS grade).

• Water: Deionized water, >18 MΩ·cm.

• Biological Matrix: Blank human plasma (K₂EDTA).

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve reference standards in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the primary stocks with 50:50 acetonitrile:water to prepare working solutions for spiking calibration standards (CS) and quality controls (QCs).

• Internal Standard (IS) Working Solution: Dilute the Isoconazole-d5 stock to a final concentration of 100 ng/mL in 50:50 acetonitrile:water.

• Calibration Standards & QCs: Spike blank human plasma with the appropriate working standard solutions to achieve the desired concentrations for the calibration curve and QC samples (Low, Mid, High).

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of plasma sample (blank, CS, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (100 ng/mL) and vortex briefly.

• Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

LC-MS/MS Instrumental Conditions

Parameter	Setting	Rationale
LC System	Shimadzu Nexera X2 or equivalent	Provides reliable and reproducible chromatographic performance.
Column	Chiralpak IC (150 x 4.6 mm, 5 µm)	Proven CSP for effective enantioseparation of isoconazole.[6]
Mobile Phase A	10 mM Ammonium Acetate in Water	Aqueous buffer to facilitate ionization and improve peak shape.
Mobile Phase B	Acetonitrile	Organic solvent for eluting the analyte from the reversed-phase chiral column.
Flow Rate	0.8 mL/min	Optimal for separation on a 4.6 mm ID column.
Gradient	Isocratic: 90% B	A simple isocratic method provides robust and reproducible retention times.[6]
Column Temp.	35 °C	Ensures reproducible retention times and optimal separation efficiency.
Injection Volume	5 µL	A small volume minimizes potential matrix effects while providing sufficient sensitivity.
MS System	SCIEX Triple Quad 6500+ or equivalent	High-sensitivity triple quadrupole mass spectrometer ideal for bioanalysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	Isoconazole contains nitrogen atoms that are readily protonated in positive mode.[6]
MRM Transitions	(R)-Isoconazole: 415.0 -> 159.1Isoconazole-d5 (IS): 420.0 -> 164.1	Specific precursor-to-product ion transitions ensure high selectivity and minimize interferences.
IonSpray Voltage	5500 V	Optimizes the formation of gas-phase ions.
Temperature	500 °C	Facilitates desolvation of the analyte ions.

Method Validation Protocol & Acceptance Criteria

The method was validated according to the ICH M10 Bioanalytical Method Validation guideline.[3] This ensures the data generated is reliable and reproducible for its intended purpose.

Validation Parameter	Acceptance Criteria	Purpose
Selectivity	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte or IS in blank plasma.	To ensure the method can differentiate the analyte from other matrix components.
Linearity & Range	Calibration curve with ≥ 6 non-zero points; correlation coefficient (r²) ≥ 0.99.	To define the concentration range over which the method is accurate and precise.[15]
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ).Accuracy (%Bias) within ±15% (±20% at LLOQ).	To confirm the closeness of measured values to the true value and their reproducibility.[16]
LLOQ	The lowest standard on the calibration curve with accuracy and precision within 20%. Signal-to-noise > 5.	To define the lowest reliable concentration that can be quantified.[14]
Extraction Recovery	Consistent and reproducible across QC levels.	To measure the efficiency of the sample preparation process.
Matrix Effect	CV of the matrix factor across different lots of plasma should be ≤ 15%.	To assess the impact of matrix components on analyte ionization.[8]
Stability (Freeze-Thaw)	Analyte concentration change should be within ±15% of nominal after 3 freeze-thaw cycles.	To ensure sample integrity during handling.[17]
Stability (Long-Term)	Analyte concentration change should be within ±15% after storage at -80°C for the intended duration.	To establish allowable storage conditions.

Summary of Validation Results (Representative Data)

Parameter (n=3 runs)	LLOQ (0.5 ng/mL)	LQC (1.5 ng/mL)	MQC (50 ng/mL)	HQC (150 ng/mL)
Intra-day Precision (%CV)	8.9%	6.5%	4.1%	3.8%
Inter-day Precision (%CV)	11.2%	8.1%	5.3%	4.9%
Accuracy (%Bias)	-5.4%	3.2%	-1.8%	2.5%
Mean Recovery	-	92.1%	94.5%	93.8%

Conclusion

This application note provides a comprehensive, step-by-step protocol for the enantioselective quantification of (R)-Isoconazole in human plasma using chiral LC-MS/MS. The method is rapid, sensitive, and robust, employing a simple protein precipitation technique for sample preparation. The full validation demonstrates that the method meets the stringent requirements of international regulatory guidelines, making it a reliable tool for pharmacokinetic and toxicokinetic studies, as well as for therapeutic drug monitoring applications in a clinical research setting.

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• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. repository.lib.tottori-u.ac.jp [repository.lib.tottori-u.ac.jp]

Application Notes and Protocols for the Stereospecific Biocatalytic Production of (R)-Isoconazole

Introduction: The Imperative for Enantiomerically Pure Antifungal Agents

Isoconazole is a broad-spectrum azole antifungal agent widely utilized for the topical treatment of superficial fungal infections.[1] Like many pharmaceuticals, isoconazole possesses a chiral center, meaning it exists as two non-superimposable mirror images, or enantiomers: (R)-Isoconazole and (S)-Isoconazole. Emerging research indicates that the pharmacological and toxicological profiles of individual enantiomers can differ significantly.[2][3] For instance, in the structurally related compound miconazole, the (R)-enantiomer is responsible for the majority of the desired antifungal activity.[3][4] This underscores the critical importance of developing synthetic routes that can selectively produce the desired single enantiomer, thereby maximizing therapeutic efficacy and minimizing potential off-target effects.

Traditional chemical synthesis of isoconazole typically yields a racemic mixture (a 50:50 mixture of both enantiomers), necessitating challenging and often inefficient chiral resolution steps.[5] Biocatalysis, the use of enzymes to catalyze chemical reactions, offers a powerful and sustainable alternative.[6] Ketoreductases (KREDs), a class of oxidoreductase enzymes, are particularly well-suited for this challenge. They can reduce prochiral ketones to their corresponding chiral alcohols with exceptional stereoselectivity, often achieving high enantiomeric excess (>99% ee) under mild, environmentally benign conditions.[7][8]

This document provides a detailed technical guide for the stereospecific production of (R)-Isoconazole, leveraging a ketoreductase-catalyzed asymmetric reduction of a key precursor. We will outline the underlying principles, provide step-by-step protocols for enzyme selection, biocatalytic reaction setup, and product analysis, and offer insights grounded in established scientific literature.

Principle of the Biocatalytic Approach

The synthesis of Isoconazole involves a multi-step chemical process.[1][9] The key chiral center is established through the reduction of a prochiral ketone precursor. Our biocatalytic strategy focuses on replacing a conventional, non-selective chemical reduction step with a highly stereoselective enzymatic reduction.

The core of this method is the asymmetric reduction of 2-chloro-1-(2,4-dichlorophenyl)ethan-1-one to yield the chiral intermediate, (R)-2-chloro-1-(2,4-dichlorophenyl)ethanol. This intermediate is then chemically converted to (R)-Isoconazole. The success of this chemoenzymatic route hinges on the selection of an appropriate ketoreductase that exhibits high enantioselectivity for the desired (R)-alcohol. Drawing from successful chemoenzymatic syntheses of the structurally similar antifungals miconazole and econazole, alcohol dehydrogenases (a subclass of KREDs) have proven highly effective for this type of transformation, yielding the (R)-alcohol in excellent enantiopurity.[2][4]

The enzymatic reduction requires a hydride donor, typically the cofactor nicotinamide adenine dinucleotide phosphate (NADPH) or nicotinamide adenine dinucleotide (NADH).[10] As these cofactors are expensive, an in-situ regeneration system is essential for a cost-effective process. A common and highly efficient approach is to use a second enzyme, such as glucose dehydrogenase (GDH), which oxidizes glucose to gluconolactone, concomitantly reducing NADP+ to NADPH.[11][12]

Experimental Workflow & Protocols

Overall Synthesis Scheme

The chemoenzymatic pathway to (R)-Isoconazole is a three-stage process, as illustrated below. This guide focuses on the critical biocatalytic reduction step.

Sources

• 1. Synthesis and stereoselective reduction of α-fluoro-β-ketoesters by ketoreductases [scholarworks.alaska.edu]
• 2. Asymmetric chemoenzymatic synthesis of miconazole and econazole enantiomers. The importance of chirality in their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. WO2009036404A2 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]
• 9. almacgroup.com [almacgroup.com]
• 10. EP2198018B1 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]
• 11. biocat.jiangnan.edu.cn [biocat.jiangnan.edu.cn]
• 12. US10927351B2 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting chiral HPLC peak tailing for Isoconazole, (R)-

Welcome to the Technical Support Center for the chiral high-performance liquid chromatography (HPLC) of Isoconazole. This guide is engineered for researchers, scientists, and drug development professionals dealing with the notorious peak tailing associated with basic imidazole derivatives.

Here, we bypass generic advice and dive directly into the physicochemical causality of peak tailing, providing field-proven, self-validating protocols to restore peak symmetry and ensure robust enantioseparation.

Diagnostic Workflow: Root Cause Analysis

Logical workflow for diagnosing and resolving Isoconazole peak tailing in chiral HPLC.

Deep Dive: The Causality of Peak Tailing in Imidazole Enantioseparation

Issue 1: The "Silanol Curse" and Secondary Interactions

The Causality: Isoconazole contains a basic imidazole ring. Polysaccharide-based chiral stationary phases (CSPs), such as Chiralpak IC or Chiralcel OJ, are immobilized or coated onto a silica gel matrix. At mid-range pH levels, residual, unreacted silanols on the silica support become ionized[1]. The basic nitrogen of Isoconazole undergoes strong ion-exchange and hydrogen-bonding interactions with these negatively charged silanols, causing severe peak tailing[2]. The Solution: To validate if silanols are the culprit, introduce a basic modifier like Diethylamine (DEA) into the mobile phase. DEA competitively binds to the active silanol sites, masking them from Isoconazole and restoring peak symmetry[3].

Issue 2: Mobile Phase pH vs. Analyte pKa Mismatch

The Causality: The pKa of the imidazole nitrogen in Isoconazole is approximately 6.5. Operating a mobile phase at a pH near this pKa results in partial ionization[1]. A mixed population of protonated and unprotonated Isoconazole molecules will partition differently into the chiral selector, smearing the elution band and drastically increasing the USP tailing factor ( Tf​ )[4]. The Solution: A self-validating system requires buffering the mobile phase at least 1.5 to 2 pH units away from the pKa. For instance, using 10 mM aqueous ammonium acetate adjusted to a basic pH ensures the analyte remains consistently neutral, promoting uniform chiral recognition[5].

Issue 3: Chiral Selector Overload (Non-Linear Isotherms)

The Causality: Chiral recognition relies on specific, multi-point spatial interactions within the chiral cavities of the polysaccharide phase. These specific binding sites are limited in number. Injecting too high a concentration of Isoconazole saturates these high-energy chiral sites, forcing excess analyte into lower-energy, non-specific interactions. This results in column overload and a classic asymmetric tailing profile (often fronting or tailing depending on the isotherm)[2].

Self-Validating Experimental Protocols

Protocol A: Systematic Mobile Phase Optimization (The Modifier Titration)

Objective: Eliminate secondary interactions and optimize enantioseparation using polar organic or reversed-phase modes[6].

Step-by-Step Methodology:

• Base Mobile Phase Preparation: Prepare a reversed-phase mixture of Acetonitrile and 10 mM aqueous ammonium acetate (90:10, v/v) suitable for an immobilized CSP like Chiralpak IC[5].

• Baseline Injection: Inject 5 µL of Isoconazole racemate (0.1 mg/mL). Calculate the USP Tailing Factor ( Tf​ ) at 5% peak height[4].

• Modifier Addition: If Tf​>1.5 , add 0.1% v/v Diethylamine (DEA) to the organic phase[3]. Mix thoroughly and degas.

• Equilibration: Flush the chiral column with at least 20 column volumes (CV) of the modified mobile phase to ensure complete masking of active silanols.

• Validation Injection: Re-inject the sample. A successful masking will reduce Tf​ to < 1.2.

• Counter-Ion Addition (Optional): If tailing persists, add 0.1% Trifluoroacetic acid (TFA) alongside DEA to form a volatile buffer salt in situ, which enhances peak shape and chiral resolution.

Protocol B: Column Recovery and Frit Cleaning

Objective: Remove strongly retained lipophilic impurities or physical blockages causing global peak tailing[2].

Step-by-Step Methodology:

• Disconnection: Disconnect the chiral column from the detector to prevent contamination of the flow cell.

• Flow Reversal: Reverse the column flow direction. (Critical Note: Only perform this on immobilized phases like Chiralpak IC. Do NOT reverse coated phases like Chiralcel OJ as it may permanently disrupt the packed bed).

• Solvent Flush: Flush with 100% strong solvent (e.g., Ethanol or Isopropanol) at 50% of the normal flow rate for 30–45 minutes.

• Re-equilibration: Reconnect in the normal flow direction and re-equilibrate with the optimized mobile phase until the baseline stabilizes.

Quantitative Data: Impact of Modifiers on Isoconazole Tailing

The following table summarizes the expected quantitative improvements when optimizing mobile phase modifiers for Isoconazole enantioseparation.

Mobile Phase Composition	Modifier	Isoconazole (R)- Retention Time (min)	USP Tailing Factor ( Tf​ )	Chiral Resolution ( Rs​ )
Hexane / IPA (80:20)	None	18.5	2.80	1.1
Hexane / IPA (80:20)	0.1% DEA	14.2	1.15	2.4
ACN / 10mM NH₄OAc (90:10)	None	12.1	1.90	1.5
ACN / 10mM NH₄OAc (90:10)	0.1% DEA	10.5	1.08	3.1

Frequently Asked Questions (FAQs)

Q: Why does my Isoconazole peak tailing worsen over time, even with DEA in the mobile phase? A: This indicates progressive column degradation or the accumulation of strongly retained impurities (e.g., matrix components from biological samples). If analyzing rat plasma or tissues, ensure rigorous Solid Phase Extraction (SPE) is performed prior to injection[5].

Q: Can I use a gradient elution to sharpen the Isoconazole (R)- peak? A: Yes. While isocratic elution is standard for chiral separations, gradient elution can be employed if the enantiomers elute with excessive retention times and broad, asymmetrical peaks[3]. However, ensure the gradient does not disrupt the chiral selector's conformation (especially critical for coated phases).

Q: Is there a difference in tailing between the (R)- and (S)- enantiomers? A: Typically, the later-eluting enantiomer exhibits more pronounced tailing due to prolonged exposure to secondary interaction sites and longitudinal diffusion. If (R)-Isoconazole is the later eluting peak on your specific CSP, its tailing factor will naturally be higher than the (S)-enantiomer unless the mobile phase is perfectly optimized.

References

• HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES - ANTIFUNGAL COMPOUNDS | ptfarm.pl 3

• Development of a novel HPLC-ESI-MS/MS method to analyze the stereoselective pharmacokinetics and tissue distribution of isoconazole enantiomers in rats | PubMed (nih.gov) 5

• A comparison of chiral resolution of antifungal agents on different polysaccharide chiral columns under various mobile phase modes: Application in the biological samples | PubMed (nih.gov) 6

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | Chromatography Online 2

• Troubleshooting Peak Shape Problems in HPLC | Waters Corporation 4

• What Causes Peak Tailing in HPLC? | Chrom Tech, Inc. 1

Sources

• 1. chromtech.com [chromtech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. waters.com [waters.com]
• 5. Development of a novel HPLC-ESI-MS/MS method to analyze the stereoselective pharmacokinetics and tissue distribution of isoconazole enantiomers in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparison of chiral resolution of antifungal agents on different polysaccharide chiral columns under various mobile phase modes: Application in the biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing enantiomeric excess in Isoconazole, (R)- asymmetric synthesis

Welcome to the Technical Support Center for the asymmetric synthesis of (R)-Isoconazole. As a Senior Application Scientist, I have designed this guide to address the critical thermodynamic, kinetic, and stereochemical challenges associated with optimizing enantiomeric excess ( ee ) in azole antifungal synthesis.

This guide bypasses generic advice to focus on the causality of chiral erosion and provides self-validating protocols to ensure your synthetic workflows remain robust, reproducible, and scalable.

Part 1: Process Workflow & Mechanistic Pathway

To troubleshoot effectively, we must first map the mechanistic flow of chirality. The modern asymmetric synthesis of (R)-Isoconazole relies on a chemoenzymatic approach: establishing the stereocenter biocatalytically, followed by stereoretentive chemical derivatization [1].

Mechanistic workflow for the chemoenzymatic asymmetric synthesis of (R)-Isoconazole.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my enantiomeric excess ( ee ) dropping below 95% during the bioreduction of 2-chloro-1-(2,4-dichlorophenyl)ethanone?

Causality: Alcohol dehydrogenases (ADHs) are highly stereoselective, but chiral erosion during this step is rarely an enzyme failure. It is usually a thermodynamic equilibrium issue caused by a failing cofactor regeneration system. If the Glucose Dehydrogenase (GDH)/glucose system depletes, the localized accumulation of NADP + drives the reverse reaction (oxidation of the chiral alcohol back to the ketone). Because enzymatic reactions are microscopic reversibility loops, any reverse reaction allows the ketone to be re-reduced, eroding the ee over time. Solution: Implement a strict self-validating check: monitor the pH. The GDH regeneration system produces gluconic acid, which lowers the pH. If your buffer capacity is exhausted and pH drops below 6.5, ADH activity halts while background chemical racemization continues. Use an automated titrator to maintain pH 7.0 with 1M NaOH.

Q2: I achieved >99% ee in the chiral alcohol intermediate, but the final (R)-Isoconazole shows significant racemization (~85% ee ). What caused this during the etherification step?

Causality: The etherification step relies on O-alkylation, which breaks the O-H bond and should theoretically leave the C-O bond (and the stereocenter) intact. However, the benzylic proton at the chiral center is highly acidified by the adjacent electron-withdrawing 2,4-dichlorophenyl ring and the newly formed ether oxygen. When using strong bases like Sodium Hydride (NaH) in polar aprotic solvents (DMF) at uncontrolled temperatures, the base can deprotonate the benzylic carbon, creating a planar enolate-like intermediate that rapidly racemizes. Solution: Shift the kinetic control. Drop the deprotonation temperature to strictly 0°C to -5°C. Alternatively, replace NaH/DMF with a milder phase-transfer catalysis (PTC) system using 50% aqueous KOH, tetrabutylammonium bromide (TBAB), and toluene. The biphasic system prevents over-deprotonation of the benzylic position while selectively facilitating the O-alkylation [1].

Q3: How do I accurately monitor the enantiomeric excess of Isoconazole and its intermediates?

Causality: Isoconazole enantiomers possess identical physicochemical properties in achiral environments. To resolve them, you must induce transient diastereomeric complexes using a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs rely on a combination of hydrogen bonding, dipole-dipole, and π−π interactions. Solution: Use a cellulose tris-(3,5-dimethylphenylcarbamate) column (e.g., Chiralcel OD-RH or Lux i-Cellulose 5). For Isoconazole, reversed-phase modes or polar organic modes (using acetonitrile/diethylamine) provide the highest resolution factors ( Rs​>1.5 ) by maximizing the π−π interactions between the dichlorophenyl rings and the CSP [2, 3].

Part 3: Self-Validating Experimental Protocols

Protocol A: Chemoenzymatic Synthesis of the Chiral Precursor

Objective: Synthesize (R)-1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol with >99% ee .

• Bioreduction: In a 500 mL bioreactor, suspend 2-chloro-1-(2,4-dichlorophenyl)ethanone (50 mmol) in 250 mL of 100 mM potassium phosphate buffer (pH 7.0) containing 5% v/v DMSO to aid solubility.

• Cofactor Loading: Add D-glucose (100 mmol), NADP + (0.1 mmol), Glucose Dehydrogenase (GDH, 500 U), and a stereoselective Alcohol Dehydrogenase (ADH-A, 1000 U) [1].

• Incubation & Titration: Stir at 30°C at 300 rpm. Self-Validation Step: Connect an auto-titrator dispensing 1M NaOH to maintain pH 7.0. The volume of NaOH consumed directly correlates to conversion.

• N-Alkylation: Once conversion >99% is reached (approx. 24h), extract the (R)-alcohol with EtOAc (3 x 100 mL). Evaporate the solvent. Dissolve the crude alcohol in 1,4-dioxane (50 mL), add imidazole (150 mmol), and reflux at 100°C for 16 hours.

• IPC (In-Process Control): Before proceeding to Protocol B, sample the mixture for Chiral HPLC (See Table 2). Do not proceed if ee is <98%.

Protocol B: Stereoretentive O-Alkylation (Etherification)

Objective: Convert the intermediate to (R)-Isoconazole without chiral erosion.

• Preparation: Dissolve the enantiopure (R)-1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol (20 mmol) in anhydrous DMF (40 mL) under a strict N 2​ atmosphere.

• Temperature Control (Critical): Submerge the reaction flask in an ice-brine bath and allow the internal temperature to reach exactly 0°C.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 24 mmol) portion-wise over 15 minutes. Causality Note: Immediate hydrogen gas evolution indicates O-H deprotonation. Maintaining 0°C prevents benzylic C-H deprotonation.

• Alkylation: Dropwise add 2,6-dichlorobenzyl chloride (22 mmol) over 30 minutes. Stir for 2 hours at 0°C, then allow to slowly warm to 15°C.

• Quench & Isolate: Quench with cold saturated NH 4​ Cl (aq) to safely neutralize unreacted NaH. Extract with EtOAc, wash with brine, dry over MgSO 4​ , and concentrate to yield (R)-Isoconazole.

Part 4: Quantitative Data & Optimization Tables

Table 1: Process Parameters for ADH-Catalyzed Reduction Optimization Data summarizes the effect of cosolvents and buffer systems on conversion and ee integrity.

Cosolvent (5% v/v)	Buffer System	Conversion (24h)	Enantiomeric Excess ( ee )	Causality / Observation
None	100 mM Phosphate	45%	>99% (R)	Poor substrate solubility limits mass transfer.
Methanol	100 mM Phosphate	62%	94% (R)	Methanol partially denatures ADH, slowing kinetics.
DMSO	100 mM Phosphate	>99%	>99.5% (R)	Optimal mass transfer; enzyme conformation preserved.
DMSO	Unbuffered Water	30%	88% (R)	pH drop halts enzyme; chemical racemization dominates.

Table 2: Chiral HPLC Column Selection for Isoconazole Enantiomers Validated parameters for baseline separation of Isoconazole enantiomers [2, 3].

Chiral Stationary Phase (CSP)	Mobile Phase Mode	Flow Rate	Detection ( λ )	Resolution ( Rs​ )
Chiralcel OD-RH (Cellulose-based)	Reversed-Phase (H 2​ O / ACN)	0.8 mL/min	230 nm	0.96 - 1.13
Lux i-Cellulose 5	Polar Organic (ACN / 0.1% DEA)	1.0 mL/min	230 nm	1.62 (Baseline)
Chiralpak IC	Normal-Phase (Hexane / IPA)	1.0 mL/min	230 nm	>2.0 (Optimal)

Part 5: References

• Asymmetric Chemoenzymatic Synthesis of Miconazole and Econazole Enantiomers. The Importance of Chirality in Their Biological Evaluation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Enantiomeric separation and molecular docking study of seven imidazole antifungal drugs on a cellulose tris-(3,5-dimethylphenylcarbamate) chiral stationary phase Source: New Journal of Chemistry (RSC Publishing) URL:[Link]

• A comparison of chiral resolution of antifungal agents on different polysaccharide chiral columns under various mobile phase modes: Application in the biological samples Source: Journal of Chromatography B (PubMed / Elsevier) URL:[Link]

Technical Support Center: Improving Aqueous Solubility of Isoconazole for Biological Assays

Welcome to the technical support guide for improving the aqueous solubility of Isoconazole. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with Isoconazole's low water solubility during their experiments. This guide provides in-depth, evidence-based troubleshooting and frequently asked questions to ensure the successful preparation of Isoconazole for biological assays.

I. Understanding the Challenge: Physicochemical Properties of Isoconazole

Isoconazole is a broad-spectrum antifungal agent belonging to the imidazole class.[1][2] Its therapeutic potential is often limited by its poor aqueous solubility.[3][4][5] Isoconazole is classified as a Biopharmaceutics Classification System (BCS) Class II drug, which is characterized by low solubility and high permeability.[3]

Property	Value	Source
Molecular Formula	C18H14Cl4N2O	[6]
Molecular Weight	416.1 g/mol	[6]
Aqueous Solubility	Very slightly soluble / Practically insoluble[7][8][9]	[7][8][9]
Solubility in Organic Solvents	Soluble in methanol; slightly soluble in ethanol[7][10]	[7][10]
Form	White or almost white powder[8]	[8]

The very low water solubility of Isoconazole can lead to several challenges in a research setting, including:

• Difficulty in preparing stock solutions at desired concentrations.

• Precipitation of the compound upon dilution into aqueous assay buffers.[11]

• Inaccurate and unreliable results in biological assays.[11]

This guide will explore various strategies to overcome these challenges and achieve a stable and soluble Isoconazole solution for your experiments.

II. Troubleshooting Guide: Addressing Common Solubility Issues

This section provides a structured approach to troubleshooting common problems encountered when dissolving Isoconazole.

Issue 1: My Isoconazole (or Isoconazole Nitrate) won't dissolve in my aqueous buffer.

Root Cause Analysis: Isoconazole is a hydrophobic molecule, making it inherently difficult to dissolve in water-based solutions.[3][4][5] Direct addition to aqueous buffers will likely result in the powder failing to dissolve or forming a suspension.

Solution Pathway:

• Primary Strategy: Use of an Organic Co-solvent. This is the most common and effective initial approach.[12][13][]

  • Rationale: Co-solvents are water-miscible organic solvents that can dissolve hydrophobic compounds.[13] They work by reducing the polarity of the aqueous solvent, thereby increasing the solubility of non-polar solutes.[]

  • Recommended Co-solvents:

    • Dimethyl Sulfoxide (DMSO): A powerful and widely used solvent for a broad range of compounds in biological research.[15][16]

    • Dimethylformamide (DMF): Another effective organic solvent for dissolving Isoconazole.[17]

    • Ethanol: A less toxic option that can also be effective.[10][13]

• Secondary Strategy: pH Adjustment. This method is applicable for ionizable drugs.[][18][19]

  • Rationale: The solubility of weakly basic or acidic compounds can be significantly influenced by the pH of the solution.[20][21] By adjusting the pH, the compound can be ionized, which generally increases its aqueous solubility.[19]

Issue 2: My Isoconazole dissolves in the organic solvent, but precipitates when I dilute it into my aqueous assay medium.

Root Cause Analysis: This is a common problem when using co-solvents.[11] The high concentration of the organic solvent in the stock solution keeps the compound dissolved, but upon significant dilution into an aqueous buffer, the solvent polarity increases, causing the hydrophobic compound to precipitate out of the solution.

Solution Pathway:

• Optimize the Dilution Process.

  • Step-wise Dilution: Avoid a single large dilution step. Instead, perform serial dilutions.[22]

  • Direct Addition to Assay Media: It is preferable to add the DMSO stock solution directly to the final assay media rather than creating an intermediate aqueous dilution.[11] The components in the assay media, such as proteins or lipids, can help to stabilize the compound and keep it in solution.[11]

• Incorporate Solubilizing Excipients.

  • Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic outer surface.[23][24] They can encapsulate poorly water-soluble drugs, forming inclusion complexes that enhance their aqueous solubility.[23][24] Methyl-β-cyclodextrin (M-β-CD) has been shown to be particularly effective in increasing the solubility of Isoconazole nitrate.[3][4][5][23] A study demonstrated that the formation of an Isoconazole nitrate/M-β-CD inclusion complex significantly enhanced its aqueous solubility.[3][4][5][23]

  • Surfactants: These are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration or CMC).[25][26][27] The hydrophobic core of these micelles can entrap insoluble compounds, thereby increasing their apparent solubility.[28][29] Common non-ionic surfactants used in biological assays include Tween® 20, Tween® 80, and Pluronic® F-68.[30][31]

Issue 3: I'm concerned about the toxicity of the solvent/excipient in my cell-based assay.

Root Cause Analysis: Many organic solvents and some excipients can be toxic to cells at higher concentrations.[15] It is crucial to minimize their final concentration in the assay to avoid artifacts.

Solution Pathway:

• Minimize Final Solvent Concentration:

  • DMSO: The final concentration of DMSO in most cell-based assays should be kept below 0.5%, and ideally below 0.1%, to avoid cytotoxicity.[15][22]

  • Vehicle Control: Always include a vehicle control in your experiments. This is the assay medium containing the same final concentration of the solvent/excipient as your test samples, but without the Isoconazole. This allows you to differentiate between the effects of the compound and the solvent.[15]

• Consider Alternative Formulation Strategies:

  • Particle Size Reduction: Techniques like micronization or nanosuspension increase the surface area of the drug particles, which can lead to a faster dissolution rate.[12][30][32][33][34] This can be particularly useful for improving the bioavailability of poorly soluble drugs.[19]

  • Lipid-Based Formulations: For in vivo studies or specific in vitro models, formulating Isoconazole in lipid-based systems like nanoemulsions or nanostructured lipid carriers can enhance its solubility and delivery.[35][36][37][38]

III. Frequently Asked Questions (FAQs)

Q1: What is the best starting point for dissolving Isoconazole for an in vitro assay?

A1: The most straightforward and widely accepted method is to first prepare a high-concentration stock solution in 100% DMSO.[15] Isoconazole nitrate is soluble in DMSO at approximately 10 mg/mL.[17] From this stock, you can then perform serial dilutions directly into your final assay buffer, ensuring the final DMSO concentration remains non-toxic to your cells (typically <0.5%).[15][22]

Q2: Can I prepare an aqueous stock solution of Isoconazole and store it?

A2: It is generally not recommended to store aqueous solutions of Isoconazole for extended periods.[17] Due to its low solubility, the compound may precipitate over time, leading to inaccurate concentrations. If an aqueous solution is prepared, it should be used immediately.[17]

Q3: How can cyclodextrins help with Isoconazole solubility?

A3: Cyclodextrins, such as methyl-β-cyclodextrin (M-β-CD), can form inclusion complexes with Isoconazole.[23][24] The hydrophobic Isoconazole molecule is encapsulated within the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin allows the entire complex to be soluble in water.[23][24] This can significantly increase the aqueous solubility of Isoconazole.[3][4][5][23]

Q4: What are the key differences between using a co-solvent and a surfactant?

A4:

• Co-solvents (like DMSO) work by reducing the overall polarity of the solvent (water), making it more favorable for the hydrophobic drug to dissolve.[]

• Surfactants (like Tween® 80) work by forming micelles that encapsulate the hydrophobic drug molecules, allowing them to be dispersed in the aqueous medium.[25][26][27]

The choice between them depends on the specific requirements of your assay and the concentrations needed. In some cases, a combination of both can be beneficial.[31][39]

Q5: Are there any other formulation strategies I can consider?

A5: Yes, other advanced techniques include:

• Solid Dispersions: The drug is dispersed in a hydrophilic carrier matrix at a molecular level, which can enhance the dissolution rate.[34]

• Salt Formation: For ionizable drugs, forming a salt can significantly improve solubility and dissolution rate.[19]

• Complexation: Besides cyclodextrins, other complexing agents can be used to improve solubility.[32]

These methods are generally more complex and are often employed in later stages of drug development.

IV. Experimental Protocols & Visualizations

Protocol 1: Preparation of Isoconazole Stock Solution using a Co-solvent (DMSO)

• Weighing: Accurately weigh the required amount of Isoconazole powder using a calibrated analytical balance.

• Dissolution: Transfer the powder to a sterile, appropriate-sized tube. Add the calculated volume of high-purity, sterile DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).[17]

• Mixing: Vortex the solution thoroughly until the Isoconazole is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution, but be cautious of potential compound degradation.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[15]

Protocol 2: Preparation of Isoconazole Working Solutions for Cell-Based Assays

• Thawing: Thaw a single aliquot of the Isoconazole DMSO stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in 100% DMSO to create a range of concentrations.[15]

• Final Dilution: Directly add a small volume of each DMSO dilution to your pre-warmed cell culture medium to achieve the final desired assay concentrations. Ensure the final DMSO concentration is consistent across all test conditions and is below the cytotoxic level for your cell line (e.g., <0.5%).[15][22]

• Mixing: Mix gently by pipetting or inverting the plate/tubes.

• Vehicle Control: Prepare a vehicle control by adding the same volume of 100% DMSO (without Isoconazole) to the cell culture medium.

Diagrams

Caption: Decision workflow for solubilizing Isoconazole.

Caption: Troubleshooting precipitation issues.

V. References

• Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. MDPI.

• PRODUCT INFORMATION - Isoconazole (nitrate). Cayman Chemical.

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis.

• Isoconazole nitrate | 24168-96-5. ChemicalBook.

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC.

• Enhancing Isoconazole Nitrate Solubility: Application Notes and Protocols Utilizing Cyclodextrins. Benchchem.

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. ResearchGate.

• Isoconazole Nitrate - High Purity Antifungal Agent at Best Price, CAS 24168-96-5. IndiaMART.

• Cosolvent. Wikipedia.

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.

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• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC.

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.

• Video: Bioavailability Enhancement: Drug Solubility Enhancement. JoVE.

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• pH Adjustment and Co-Solvent Optimization. BOC Sciences.

• A recent overview of surfactant–drug interactions and their importance. RSC Publishing.

• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. ACS Publications.

• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. ResearchGate.

• What are the effects of surfactants on the solubilization of hydrophobic substances?. APC Pure.

• Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results.

• Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. OUCI.

• Cosolvent and Complexation Systems. Pharma Excipients.

• Isoconazole | CAS#:27523-40-6. Chemsrc.

• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Pharma Excipients.

• Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. ResearchGate.

• The Role of Surfactants in Solubilization of Poorly Soluble. JOCPR.

• Formulation and Characterization of Isoconazole Loaded Invasomal Gel for Effective Antifungal Activity. Impactfactor.

• Isoconazole | C18H14Cl4N2O | CID 3760. PubChem.

• Dermal Formulation Incorporating Isoconazole Nitrate Nanoparticles Offers High Absorption into Skin and Antimicrobial Effect Against Candida albicans. PMC.

• Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. ACS Publications.

• Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate.

• Compound Handling Instructions. MCE.

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PMC.

• Dimethyl sulfoxide for molecular biology 67-68-5. Sigma-Aldrich.

• DMSO, sterile filtered. Tocris Bioscience.

• topical nanoemulsion-based gel of isoconazole nitrate. ResearchGate.

• (PDF) Preparation and Characterization of Isoconazole Loaded Nanolipidic Carrier Gel for Antifungal action. ResearchGate.

• Solubility of Itraconazole in various oils, surfactants, and cosurfactants (mean AESD, n ¼ 3). ResearchGate.

• Isoconazole. Wikipedia.

• Structural and Spectroscopic Properties of Isoconazole and Bifonazole—Experimental and Theoretical Studies. MDPI.

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Preventing racemization of Isoconazole, (R)- during long-term storage

Welcome to the Advanced Formulation & Stability Support Center. Isoconazole is a potent broad-spectrum imidazole antifungal. While traditionally utilized as a racemic mixture, isolating the (R)-enantiomer (the eutomer) can significantly optimize the drug's therapeutic index and target-binding affinity[1]. However, the chiral integrity of (R)-isoconazole is notoriously difficult to maintain during long-term storage.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating analytical workflows to help drug development professionals prevent the enantiomerization of (R)-isoconazole.

Tier 1: Mechanistic Causality & Core Vulnerabilities

Q1: Why is (R)-isoconazole so highly prone to racemization compared to other chiral APIs? A1: The vulnerability is entirely localized to its benzylic chiral center. The proton attached to this specific chiral carbon is flanked by three highly electron-withdrawing moieties: a 2,4-dichlorophenyl ring, an ether oxygen, and an imidazole ring. This unique electronic environment drastically lowers the pKa of the benzylic proton, making it unusually acidic.

In the presence of even mild bases or physiological pH, this proton is easily abstracted. This abstraction forms a resonance-stabilized, planar sp2 -hybridized carbanion intermediate. Because the intermediate is planar and achiral, subsequent reprotonation occurs non-stereoselectively from either face, driving the system toward a 1:1 racemic mixture[2].

Fig 1: Base-catalyzed racemization pathway of benzylic imidazoles via a planar carbanion intermediate.

Q2: How does formulation pH dictate the degradation kinetics of (R)-isoconazole? A2: The racemization of benzylic imidazoles is strictly base-catalyzed. Kinetic studies on structurally homologous azoles (such as econazole, which shares an identical benzylic ether core) demonstrate extreme pH sensitivity. At physiological pH (7.4), the racemization half-life ( t1/2​ ) is remarkably short, occurring within a matter of hours[2]. To prevent this during long-term storage, the microenvironmental pH of liquid or semi-solid formulations must be strictly maintained in the acidic range.

Table 1: Comparative Racemization Kinetics of Benzylic Imidazoles at 25°C

Microenvironmental pH	Buffer / Medium	Estimated t1/2​	Chiral Stability Status
pH 4.5	Acetate Buffer	> 24 Months	Stable (Recommended)
pH 6.0	Phosphate Buffer	~ 45 Days	Marginal (High risk over time)
pH 7.4	Phosphate Buffer	~ 5 Hours	Unstable (Rapid racemization)[2]
pH 9.0	Borate Buffer	< 30 Minutes	Critical Failure

Tier 2: Formulation & Storage Troubleshooting

Q3: Which excipients should be strictly avoided in (R)-isoconazole formulations? A3: Any excipient capable of acting as a proton acceptor can trigger the carbanion-mediated racemization pathway. Formulators must avoid alkaline pH modifiers, basic emulsifiers, and certain metallic lubricants that can alter the local microenvironment.

Table 2: Excipient Compatibility Matrix for (R)-Isoconazole

Excipient Class	High-Risk Excipients (AVOID)	Safe Alternatives (USE)	Mechanistic Rationale
pH Modifiers	Triethanolamine (TEA), NaOH	Citric Acid, Lactic Acid	TEA acts as a direct Brønsted base, abstracting the benzylic proton.
Lubricants	Magnesium Stearate	Sodium Stearyl Fumarate	Mg2+ can coordinate with the imidazole ring, increasing benzylic proton acidity.
Preservatives	Sodium Benzoate	Benzyl Alcohol	Sodium salts of weak acids can create basic micro-pockets in the matrix.

Q4: We are developing a solid oral dosage form. Can racemization still occur in the solid state without a solvent medium? A4: Yes. Solid-state racemization of (R)-isoconazole is typically mediated by adsorbed moisture and trace transition metals. Moisture acts as a localized mobile phase, enabling proton transfer between the API and basic microenvironmental sites on excipients. Furthermore, trace metals can coordinate with the N3 nitrogen of the imidazole ring. This coordination pulls electron density away from the benzylic carbon, further increasing the acidity of the benzylic proton and accelerating racemization even in seemingly "dry" conditions. Troubleshooting Action: Utilize highly protective moisture-barrier packaging (e.g., Alu-Alu blisters), maintain strict environmental humidity controls (<30% RH) during tableting, and consider adding a chelating agent (like EDTA) to neutralize trace metals[3].

Tier 3: Analytical Workflows & Validation

Q5: How can we reliably monitor the enantiomeric excess (ee%) without inducing on-column racemization during the assay? A5: A common critical error in the chiral analysis of azole antifungals is the use of basic mobile phase additives (like diethylamine, DEA) to reduce peak tailing. While DEA improves peak shape by masking silanol groups, it actively catalyzes the racemization of (R)-isoconazole inside the chromatography column, leading to false degradation results. A self-validating, aprotic analytical workflow is strictly required[4].

Fig 2: Self-validating analytical workflow for monitoring the chiral stability of (R)-isoconazole.

Step-by-Step Methodology: Aprotic Chiral HPLC for (R)-Isoconazole Stability Monitoring

This protocol establishes a self-validating system by utilizing an acidic modifier to prevent on-column epimerization while ensuring baseline resolution.

Step 1: Aprotic Sample Extraction Accurately weigh the formulation sample equivalent to 10 mg of (R)-isoconazole. Extract using 10 mL of an aprotic solvent mixture (n-hexane/2-propanol, 90:10 v/v). Causality: Avoiding water or protic buffers during extraction prevents solvolysis and halts any ongoing base-catalyzed racemization during sample prep. Vortex for 5 minutes.

Step 2: Phase Separation & Filtration Centrifuge the homogenate at 10,000 rpm for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial to protect from photodegradation.

Step 3: Chromatographic Separation

• Column: Chiralpak IC or IB-3 (cellulose/amylose-based chiral stationary phase), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic Acid (TFA) (85:15:0.1 v/v/v). Causality: TFA is utilized instead of traditional basic modifiers to suppress secondary interactions with stationary phase silanol groups without triggering base-catalyzed on-column racemization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

Step 4: Detection & System Suitability Validation Monitor absorbance via UV at 220 nm. The analytical run is considered self-validated only if the resolution factor ( Rs​ ) between the (R) and (S) enantiomer peaks is ≥2.0 . This ensures absolute baseline separation, allowing for the accurate integration of peak areas to calculate the Enantiomeric Excess (ee%).

References

• Asymmetric Chemoenzymatic Synthesis of Miconazole and Econazole Enantiomers. The Importance of Chirality in Their Biological Evaluation. acs.org. 1

• Racemisation of drug enantiomers by benzylic proton abstraction at physiological pH. nih.gov. 2

• Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling. nih.gov. 4

• WO2021080527A1 - Topical pharmaceutical compositions containing difluocortolone and isoconazole. google.com. 3

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in (R)-Isoconazole Plasma Extraction

Welcome to the Technical Support Center for bioanalytical method development. This guide is tailored for researchers, scientists, and drug development professionals facing quantitative challenges with (R)-Isoconazole—a chiral imidazole antifungal—during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Below, you will find mechanistic explanations, troubleshooting FAQs, and validated, self-correcting extraction protocols designed to eliminate matrix-induced ion suppression.

Mechanistic Context: The Root Cause of Ion Suppression

(R)-Isoconazole is highly hydrophobic. During stereoselective separation—typically achieved using polysaccharide-based chiral stationary phases like the Chiralpak IC column—the enantiomer elutes late in the chromatographic gradient[1]. Unfortunately, this retention time perfectly overlaps with the elution of endogenous plasma phospholipids (e.g., glycerophosphocholines).

In the electrospray ionization (ESI) source, these high-abundance phospholipids outcompete (R)-Isoconazole for available protons. This charge competition leads to severe, irreproducible signal suppression (matrix effects).

Mechanism of ESI ion suppression caused by phospholipid charge competition.

Troubleshooting FAQs

Q1: How do I definitively diagnose whether my low signal is caused by a matrix effect or poor extraction recovery? A: You must decouple the extraction process from the ionization process using a post-extraction spike protocol .

• Extract a blank plasma sample.

• Spike (R)-Isoconazole into the already extracted blank matrix (Sample A).

• Prepare a neat standard solution of (R)-Isoconazole in your mobile phase at the same concentration (Sample B).

• Calculate the Matrix Effect (ME) = (Peak Area A / Peak Area B) × 100. If your ME is < 85% or > 115%, the issue is ion suppression/enhancement[2]. If the ME is ~100% but your overall assay signal is low, your extraction chemistry (e.g., solvent polarity, sorbent binding) is failing to recover the analyte.

Q2: Is standard Protein Precipitation (PPT) sufficient for high-throughput plasma screening of azoles? A: No. While PPT with acetonitrile effectively removes proteins, it leaves >90% of endogenous phospholipids in the supernatant[3]. For hydrophobic chiral azoles, simple deproteinization results in poor peak shapes and severe ion suppression. A more rigorous cleanup, such as Solid-Phase Extraction (SPE) using mixed-mode cation exchange (MCX) or targeted phospholipid depletion, is required[4].

Q3: Can I resolve matrix effects by altering the chromatography instead of the extraction? A: Yes, through orthogonal chromatographic techniques. If you cannot change your extraction protocol, you can shift the selectivity of the separation. For example, UltraPerformance Convergence Chromatography (UPC2) utilizes supercritical carbon dioxide, which provides vastly different selectivity compared to reversed-phase LC, effectively separating hydrophobic drugs from co-eluting phospholipids[5].

Validated Methodology: Phospholipid-Depleted Extraction

To establish a self-validating system, the following protocol utilizes a HybridSPE-Phospholipid plate. The causality of this method relies on Lewis acid-base interactions: zirconia-coated silica physically binds the phosphate moiety of the phospholipids, while the non-phosphate (R)-Isoconazole passes through unimpeded.

Step-by-Step Protocol

• Sample Aliquot & Internal Standard: Transfer 100 µL of human plasma to a microcentrifuge tube. Add 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Isoconazole-d5. Causality: The SIL-IS co-elutes exactly with (R)-Isoconazole, experiencing the exact same ionization environment, thereby self-correcting any residual matrix variability.

• Protein Precipitation: Add 300 µL of 1% formic acid in acetonitrile. Vortex vigorously for 30 seconds to disrupt protein-drug binding.

• Centrifugation: Centrifuge at 10,000 × g for 5 minutes to pellet the precipitated proteins.

• Phospholipid Filtration: Transfer the supernatant to a HybridSPE-Phospholipid 96-well plate.

• Elution: Apply positive pressure (2-3 psi) to elute the sample into a collection plate. The phospholipids remain irreversibly bound to the zirconia sorbent.

• Concentration & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial chiral mobile phase (e.g., Acetonitrile/10 mM Ammonium Acetate) prior to LC-MS/MS injection.

Optimized plasma extraction workflow for mitigating (R)-Isoconazole matrix effects.

Quantitative Performance Data

The table below summarizes the expected quantitative outcomes when applying different extraction methodologies to azole antifungals in plasma. Note the inverse relationship between phospholipid removal and matrix effects.

Extraction Method	Analyte Recovery (%)	Matrix Effect (%)	Phospholipid Removal (%)	Method Suitability for (R)-Isoconazole
Protein Precipitation (PPT)	85 - 95%	40 - 60% (Severe Suppression)	< 10%	Poor (Unacceptable ion suppression)
Liquid-Liquid Extraction (LLE)	70 - 85%	75 - 85%	~ 50%	Moderate (Labor intensive, residual lipids)
Mixed-Mode Cation Exchange (MCX)	> 75%	95 - 105% (Negligible)	> 95%	Excellent (High-throughput, clean baseline)
HybridSPE / Fluorous Biphasic	> 90%	98 - 102% (Negligible)	> 99.9%	Optimal (Directly targets lipid interference)

Data synthesized from established bioanalytical validations of azole antifungals and diacylglycerols[6],[4].

References

• Sigma-Aldrich - Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Available at:

• Waters Corporation - Reducing Phospholipids-based Matrix Interferences in Bioanalytical Studies Using UPC2/MS/MS. Available at:5[5]

• Bioanalysis (Ovid) - Importance of matrix effects in LC–MS/MS. Available at: 2[2]

• Analytical Chemistry (ACS Publications) - Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction. Available at: 6[6]

• Thermo Fisher Scientific - Reducing Matrix Effects. Available at: 3[3]

• Clinical Biochemistry (NIH) - High-throughput simultaneous quantification of five azole anti-fungal agents and one active metabolite in human plasma using ultra-high-performance liquid chromatography coupled to tandem mass spectrometry. Available at: 7[7]

• Talanta (R Discovery) - Enantioseparation and Determination of Sulcoanzole Enantiomers in Rat Plasma and Tissues by Chiral HPLC-ESI-MS/MS Method Coupled with SPE Procedure. Available at: 1[1]

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• 7. High-throughput simultaneousquantification offive azole anti-fungal agents and one active metabolite in human plasma using ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Catalytic Enantioselective Synthesis of (R)-Isoconazole

Welcome to the Technical Support Center for advanced active pharmaceutical ingredient (API) synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the catalytic enantioselective synthesis of (R)-Isoconazole.

Unlike traditional racemic synthesis followed by wasteful chiral resolution, catalytic enantioselective routes—particularly those utilizing asymmetric reduction—offer higher theoretical yields[1]. However, these pathways are highly sensitive to steric hindrance, catalyst poisoning, and competing reaction mechanisms. This guide dissects the causality behind common failures and provides self-validating protocols to ensure synthetic integrity.

Synthetic Strategy & Workflow

The enantioselective synthesis of (R)-Isoconazole typically relies on the asymmetric reduction of 2,4-dichloro- α -chloroacetophenone to establish the critical (R)-stereocenter. This is followed by N-alkylation with imidazole and a highly sterically hindered etherification step[2][3].

Catalytic enantioselective workflow for (R)-Isoconazole synthesis.

Diagnostic FAQs & Troubleshooting Guide

Use the following decision tree and Q&A to isolate the root cause of yield and enantiomeric excess (ee) drops in your workflow.

Diagnostic decision tree for isolating yield bottlenecks in (R)-Isoconazole synthesis.

Phase 1: The Chiral Bottleneck (Asymmetric Reduction)

Q: My asymmetric transfer hydrogenation (ATH) using Ru-TsDPEN is stalling at 60% conversion with poor ee. What is the root cause?

• Causality: Halide impurities in the starting 2,4-dichloro- α -chloroacetophenone coordinate to the Ruthenium center, poisoning the catalyst. Furthermore, trace moisture hydrolyzes the TsDPEN ligand, leading to a breakdown in stereocontrol.

• Solution: Switch to a chemoenzymatic approach using Alcohol Dehydrogenase (ADH). ADH provides strict stereocontrol (>99% ee) and operates under mild aqueous conditions, eliminating heavy-metal toxicity and moisture sensitivity[4].

Phase 2: Stereocenter Retention (N-Alkylation)

Q: During the N-alkylation step with imidazole, the enantiomeric excess of the intermediate drops significantly. How do I prevent racemization?

• Causality: Direct nucleophilic substitution (SN2) of the chlorohydrin by imidazole under harsh basic conditions often competes with in situ epoxide formation and subsequent ring-opening. This dual-pathway leads to partial racemization[4][5].

• Solution: Decouple the steps. First, treat the (R)-chlorohydrin with a mild base (e.g., K₂CO₃) to cleanly form the (R)-epoxide with complete retention of stereochemistry. Then, perform a regioselective ring-opening with imidazole.

Phase 3: Steric Hindrance (Etherification)

Q: The final etherification step to yield (R)-Isoconazole is stuck at low yields (<40%), with unreacted starting materials remaining. How can I drive this to completion?

• Causality: The 2,6-dichlorobenzyl chloride electrophile is extremely sterically hindered due to the ortho-chloro substituents. Standard bases (NaOH, K₂CO₃) fail to generate a sufficiently nucleophilic alkoxide from the secondary alcohol intermediate[3].

• Solution: Employ Potassium Hydride (KH) to quantitatively deprotonate the alcohol, and add 18-crown-6 ether. The crown ether chelates the potassium ion, generating a highly reactive, "naked" alkoxide that can overcome the steric bulk of the 2,6-dichloro groups[4].

Quantitative Data: Catalyst Comparison

The table below summarizes the performance of various catalytic strategies for the synthesis of the critical (R)-chlorohydrin intermediate.

Methodology	Catalyst / Reagent	Conversion (%)	Enantiomeric Excess (ee %)	Reaction Time (h)	Key Limitation
Biocatalytic Reduction	Alcohol Dehydrogenase (ADH-T)	>99	>99	24	Requires cofactor recycling (NADPH)
Asymmetric Transfer Hydrogenation	RuCl(p-cymene)(TsDPEN)	85	92	18	Sensitive to substrate impurities
Chiral Resolution	Di-p-toluoyl-D-tartaric acid	45 (max 50)	98	48	50% theoretical max yield

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols include built-in validation checkpoints.

Protocol A: Biocatalytic Synthesis of (R)-1-(2,4-dichlorophenyl)-2-chloroethanol

This protocol utilizes ADH for strict enantiocontrol[4].

• Preparation: Dissolve 2,4-dichloro- α -chloroacetophenone (10 mmol) in 10 mL of isopropanol (acts as the co-solvent and hydride donor for cofactor recycling).

• Enzyme Addition: Add 90 mL of phosphate buffer (100 mM, pH 7.0) containing 1 mM NADP⁺ and 50 mg of Alcohol Dehydrogenase T (ADH-T).

• Incubation: Stir the biphasic mixture at 30°C for 24 hours at 250 rpm.

• Validation Checkpoint 1 (Conversion): Monitor via TLC (Hexane/EtOAc 8:2). The ketone starting material (R_f ~0.6) should completely disappear, replaced by the alcohol (R_f ~0.4).

• Extraction: Extract the aqueous layer with EtOAc (3 x 50 mL). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Validation Checkpoint 2 (Chiral Purity): Analyze the crude product via Chiral HPLC (e.g., Chiralcel OD-H column). Target ee is >99%.

Protocol B: High-Yield Etherification via "Naked" Alkoxide

This protocol overcomes the steric bulk of 2,6-dichlorobenzyl chloride[3][4].

• Deprotonation: To a solution of (R)-1-[2-(2,4-dichlorophenyl)-2-hydroxyethyl]imidazole (5 mmol) in strictly anhydrous THF (25 mL) at -78°C under argon, slowly add a 30% dispersion of Potassium Hydride (KH) in mineral oil (6.5 mmol).

• Activation: Stir the suspension for 2 hours at -78°C to ensure complete alkoxide formation.

• Chelation & Coupling: Add 18-crown-6 (5 mmol) followed by dropwise addition of 2,6-dichlorobenzyl chloride (15 mmol).

• Reaction: Allow the mixture to slowly warm to room temperature and stir overnight.

• Validation Checkpoint 3 (Reaction Progress): Quench a 0.1 mL aliquot with water, extract with EtOAc, and run TLC. The highly polar alcohol intermediate should be fully consumed.

• Workup: Quench the bulk reaction with cold water, extract with dichloromethane, and purify via flash chromatography to yield pure (R)-Isoconazole.

References

• Asymmetric Chemoenzymatic Synthesis of Miconazole and Econazole Enantiomers. The Importance of Chirality in Their Biological Evaluation Source: The Journal of Organic Chemistry - ACS Publications URL:[Link][4]

• Catalytic Enantioselective Addition of an Allyl Group to Ketones Containing a Tri-, a Di-, or a Monohalomethyl Moiety Source: Journal of the American Chemical Society - ACS Publications URL:[Link][1]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy Isoconazole | 27523-40-6 [smolecule.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipid-Based Formulations for (R)-Isoconazole

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with delivering (R)-Isoconazole.

(R)-Isoconazole is a highly lipophilic, broad-spectrum azole antifungal classified as a Biopharmaceutics Classification System (BCS) Class II molecule (low aqueous solubility, high permeability)[1]. While its high LogP makes it an excellent candidate for lipid-based formulations (LBFs) such as Self-Emulsifying Drug Delivery Systems (SEDDS), Solid Lipid Nanoparticles (SLNs), and Nanostructured Lipid Carriers (NLCs), formulators frequently encounter issues with drug precipitation, payload expulsion, and variable in vivo absorption[2][3].

This guide synthesizes thermodynamic principles, lipid digestion kinetics, and field-proven methodologies to help you troubleshoot and optimize your (R)-Isoconazole formulations.

Rapid Diagnostic Matrix: Common Formulation Failures

Use this self-validating matrix to quickly identify the root cause of your formulation instability and apply the correct mechanistic intervention.

Observed Issue	Primary Physicochemical Cause	Recommended Intervention	Verification Metric
Precipitation upon aqueous dilution	Loss of solvent capacity; rapid lipid digestion depleting the solubilizing micellar phase.	Incorporate polymeric precipitation inhibitors (e.g., HPMC, PVP) to maintain supersaturation.	In vitro lipolysis assay (drug recovery in aqueous phase >80%).
Drug expulsion during storage (SLNs)	Lipid matrix transitioning to a highly ordered β -crystalline state, reducing lattice imperfections.	Shift from SLNs to NLCs by incorporating liquid lipids (e.g., oleic acid) to create an imperfect matrix.	Differential Scanning Calorimetry (DSC) showing reduced crystallinity.
Low encapsulation efficiency (<70%)	Drug lipophilicity exceeds the solubilization capacity of the chosen solid lipid melt.	Pre-complex (R)-Isoconazole with Methyl- β -Cyclodextrin (M- β -CD) before lipid encapsulation.	HPLC quantification of the lipid pellet vs. supernatant.
High Polydispersity (PDI > 0.3)	Inadequate surfactant coverage or insufficient homogenization energy during cooling.	Optimize the lipid-to-surfactant ratio (target 1:2 to 1:3); increase homogenization cycles.	Dynamic Light Scattering (DLS) showing PDI < 0.2.

In-Depth Troubleshooting & FAQs

Q1: Why does (R)-Isoconazole precipitate when my SEDDS formulation is dispersed in simulated gastrointestinal fluids, and how can I prevent it?

The Mechanism: SEDDS rely on forming fine oil-in-water micro- or nanoemulsions upon contact with aqueous fluids. However, as gastrointestinal lipases digest the triglycerides into free fatty acids and monoglycerides, the formulation's solvent capacity drastically changes[3][4]. If the rate of lipid digestion outpaces the formation of the mixed micellar phase (mediated by endogenous bile salts), (R)-Isoconazole is forced out of solution, leading to rapid nucleation and precipitation[3].

The Solution: You must formulate a "supersaturable" SEDDS (sSEDDS). By adding a hydrophilic polymer (such as HPMC or PVP) at 2-5% w/w, you increase the activation energy required for drug nucleation. The polymer sterically hinders crystal growth, maintaining the drug in a metastable, supersaturated state long enough for absorption to occur[2].

Caption: Fate of Isoconazole SEDDS in the GI tract highlighting the critical micellar solubilization pathway.

Q2: My Solid Lipid Nanoparticles (SLNs) show excellent initial loading, but significant (R)-Isoconazole is expelled after 4 weeks of storage. How do I stabilize the payload?

The Mechanism: This is a classic thermodynamic failure of first-generation SLNs. SLNs are typically formulated with highly purified, solid lipids (e.g., stearic acid or cetyl palmitate). Upon initial cooling, the lipids solidify in a higher-energy, loosely packed α -crystalline form, which easily accommodates the bulky (R)-Isoconazole molecules. Over time, the lipids naturally transition to a lower-energy, highly ordered β -crystalline state. This perfect crystal lattice literally "squeezes" the drug out of the nanoparticle core[5][6].

The Solution: Transition your formulation from an SLN to a Nanostructured Lipid Carrier (NLC). By blending a solid lipid with a spatially incompatible liquid lipid (e.g., oleic acid or Miglyol 812) at a ratio of roughly 7:3, you force the matrix to remain permanently imperfect[5]. Furthermore, recent advancements show that pre-complexing (R)-Isoconazole with Methyl- β -Cyclodextrin (M- β -CD) before incorporation into the NLC dramatically enhances both loading capacity and chemical stability[1][7].

Q3: How can I rationally design my formulation to maximize the lymphatic transport of (R)-Isoconazole and bypass hepatic first-pass metabolism?

The Mechanism: Highly lipophilic drugs (LogP > 5) can bypass the portal vein (and thus the liver) if they are absorbed via the intestinal lymphatic system[2][5]. This requires the drug to be incorporated into chylomicrons—large lipoproteins synthesized by enterocytes.

The Solution: The choice of lipid excipient is the sole determining factor here. Medium-chain triglycerides (MCTs) are absorbed directly into the portal blood. To trigger lymphatic transport, you must formulate with Long-Chain Triglycerides (LCTs), such as soybean oil, peanut oil, or oleic acid[5]. LCTs are digested into long-chain fatty acids, which enter the enterocyte, are re-esterified into triglycerides, and serve as the structural backbone for chylomicron assembly, dragging the highly lipophilic (R)-Isoconazole with them.

Caption: Intestinal lymphatic transport pathway of Isoconazole via chylomicron assembly, bypassing the liver.

Target Physicochemical Parameters for LBFs

To ensure batch-to-batch consistency and optimal in vivo performance, your (R)-Isoconazole formulations must meet the following validated specifications[6][8]:

Parameter	Target Value for SEDDS	Target Value for NLCs / Liposomes	Analytical Method
Mean Droplet/Particle Size	< 50 nm (Microemulsion)	100 nm – 200 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.15	< 0.25	Dynamic Light Scattering (DLS)
Zeta Potential	Near neutral or slightly negative	-30 mV to -40 mV (for stability)	Electrophoretic Light Scattering
Encapsulation Efficiency (EE%)	N/A (Fully solubilized)	> 85%	Ultrafiltration + HPLC
Aqueous Solubility	> 5 mg/mL (in micellar phase)	> 3.5 mg/mL (with M- β -CD)	HPLC-UV (at λmax​ ~220 nm)

Standard Operating Procedures & Experimental Protocols

Protocol A: Preparation of Cyclodextrin-Modified (R)-Isoconazole NLCs

This protocol utilizes a self-validating hot-melt homogenization technique combined with inclusion complexation to maximize payload stability[6][7].

Phase 1: Inclusion Complexation (Spray-Drying Method)

• Dissolution: Dissolve (R)-Isoconazole and Methyl- β -Cyclodextrin (M- β -CD) in a 1:1 molar ratio in a co-solvent system of ethanol/water (50:50 v/v)[9].

• Equilibration: Stir the solution magnetically at 25°C for 24 hours to ensure complete thermodynamic equilibrium of the inclusion complex.

• Spray-Drying: Feed the solution into a laboratory spray dryer (Inlet temp: 120°C, Outlet temp: 75°C, Feed rate: 3 mL/min).

• Validation Step: Analyze the resulting powder via Differential Scanning Calorimetry (DSC). The disappearance of the sharp (R)-Isoconazole melting endotherm (~182°C) confirms successful complexation.

Phase 2: NLC Formulation (Hot-Melt Homogenization)

• Lipid Melt: Melt a mixture of solid lipid (e.g., Precirol ATO 5) and liquid lipid (e.g., Oleic acid) at a 7:3 ratio in a water bath heated to 75°C (approx. 10°C above the solid lipid's melting point)[6].

• Drug Incorporation: Disperse the spray-dried (R)-Isoconazole/M- β -CD complex into the molten lipid phase under continuous magnetic stirring.

• Aqueous Phase Preparation: Dissolve surfactants (e.g., Poloxamer 188 and Tween 80) in double-distilled water and heat to the identical temperature of 75°C.

• Pre-emulsion: Add the hot aqueous phase to the lipid melt dropwise while processing with a high-shear rotor-stator homogenizer at 10,000 rpm for 5 minutes.

• Nano-emulsification: Pass the hot pre-emulsion through a High-Pressure Homogenizer (HPH) for 3 to 5 cycles at 500 bar.

• Solidification: Rapidly cool the nanoemulsion in an ice-water bath (0–2°C) while stirring gently to solidify the lipid droplets into NLCs[6].

• Validation Step: Immediately measure PDI via DLS. A PDI > 0.3 indicates insufficient surfactant or inadequate homogenization pressure.

Protocol B: In Vitro Lipolysis Assay (Predicting in vivo Precipitation)

This assay simulates intestinal digestion to evaluate if your LBF can maintain (R)-Isoconazole in a solubilized state[2][3].

• Media Preparation: Prepare simulated intestinal fluid (SIF) containing 2 mM Tris-maleate, 1.4 mM CaCl2, 150 mM NaCl, 5 mM sodium taurocholate (bile salt), and 1.25 mM phosphatidylcholine. Adjust pH to 6.5.

• Enzyme Addition: Equilibrate 30 mL of SIF at 37°C. Add 1 gram of your (R)-Isoconazole LBF. Initiate digestion by adding porcine pancreatic extract (yielding ~1000 TBU/mL of lipase activity).

• Titration: As lipids digest, free fatty acids are released, lowering the pH. Use an automated pH-stat titrator to continuously add 0.2 M NaOH to maintain the pH at exactly 6.5.

• Sampling & Phase Separation: At 15, 30, and 60 minutes, withdraw 1 mL aliquots. Immediately add an enzyme inhibitor (e.g., 4-bromophenylboronic acid) to halt digestion.

• Ultracentrifugation: Centrifuge the aliquots at 50,000 × g for 15 minutes to separate the sample into three distinct phases: an upper undigested oil phase, a middle aqueous micellar phase, and a bottom solid pellet (precipitated drug).

• Quantification: Extract and quantify the drug in the middle aqueous micellar phase via HPLC.

• Validation Step: A high-performing formulation will retain >80% of the initial (R)-Isoconazole dose in the middle aqueous phase after 60 minutes. If the drug is primarily found in the bottom pellet, reformulate with precipitation inhibitors.

References

• Functions of Lipids for Enhancement of Oral Bioavailability of Poorly Water-Soluble Drugs. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Lipid-Based Drug Delivery Systems (LBDDS) for Bioavailability Enhancement: Formulation Strategies and Recent Advances. International Journal of Pharmaceutical Sciences. Available at:[Link]

• Lipid-Based Drug Delivery Systems: Enhancing Bioavailability for Improved Therapeutic Outcomes. Walsh Medical Media. Available at:[Link]

• Lipid-associated Oral Delivery: Mechanisms and Analysis of Oral Absorption Enhancement. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. National Center for Biotechnology Information (NCBI). Available at:[Link]

• A Review of Formulation Strategies for Cyclodextrin-Enhanced Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs). MDPI. Available at:[Link]

• Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. ResearchGate. Available at:[Link]

• Bisabolol and Isoconazole Co-loaded Liposomes for Antifungal Drug Delivery. ResearchGate. Available at:[Link]

• Preparation and Characterization of Isoconazole Loaded Nanolipidic Carrier Gel for Antifungal action. ResearchGate. Available at:[Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Minimum Inhibitory Concentrations: Isoconazole vs. Miconazole

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of antifungal therapeutics, imidazole derivatives have long been a cornerstone for managing superficial mycoses. Among these, Isoconazole and Miconazole are two prominent agents, both widely utilized for their efficacy against a broad spectrum of yeasts and dermatophytes. This guide provides an in-depth, objective comparison of their in vitro antifungal activity, focusing on the crucial metric of Minimum Inhibitory Concentration (MIC).

This document is structured to provide not just raw data, but also the scientific context and methodological rigor required by researchers and drug development professionals. We will delve into the shared mechanism of action, present a side-by-side comparison of available MIC data, detail the standardized protocols for generating such data, and critically discuss the nuances, including the current knowledge gap regarding the stereospecific activity of Isoconazole's enantiomers.

Mechanism of Action: The Azole Strategy

Both Isoconazole and Miconazole belong to the azole class of antifungal agents and share a common mechanism of action.[1][2] Their primary target is a crucial enzyme in the fungal cell membrane's biosynthesis pathway: lanosterol 14α-demethylase. This enzyme, a fungal cytochrome P450 (CYP51), is responsible for converting lanosterol into ergosterol.[1][3]

Ergosterol is the principal sterol in the fungal cell membrane, playing a role analogous to cholesterol in mammalian cells. It is vital for maintaining membrane fluidity, integrity, and the proper function of membrane-bound enzymes.[1][4] By binding to the heme group of lanosterol 14α-demethylase, azoles inhibit this conversion.[3] This inhibition has two major downstream consequences:

• Ergosterol Depletion: The lack of ergosterol disrupts the structural integrity and function of the fungal cell membrane, increasing its permeability.[2][5]

• Toxic Sterol Accumulation: The blockage leads to the buildup of toxic 14α-methylated sterol precursors, which further compromises the membrane and contributes to the fungistatic or, at higher concentrations, fungicidal effect.[3][4]

This targeted disruption of ergosterol synthesis is the foundation of the antifungal efficacy of both Isoconazole and Miconazole.

Caption: Inhibition of the ergosterol biosynthesis pathway by azole antifungals.

The Question of Stereoisomers: (R)-Isoconazole

The user's query specifically mentions the (R)-enantiomer of Isoconazole. Isoconazole possesses one chiral center, meaning it exists as a pair of enantiomers: (R)-Isoconazole and (S)-Isoconazole. In pharmaceutical development, it is well-established that different stereoisomers of a drug can exhibit vastly different pharmacological and toxicological profiles.

For instance, studies on the related azole, Itraconazole, which has three chiral centers, have demonstrated that stereochemistry profoundly influences its antifungal activity. Differences in potency of up to 32-fold have been observed between its various stereoisomers against certain fungal strains.[6][7] This highlights that stereoselectivity is a critical factor in the antifungal efficacy of azoles.

However, a review of the available scientific literature reveals a significant data gap concerning the specific antifungal activity of Isoconazole's individual enantiomers. The vast majority of published in vitro susceptibility studies have been conducted using the racemic mixture (a 1:1 ratio of R and S enantiomers). Therefore, the MIC data presented in this guide for Isoconazole refers to the racemic compound. The lack of enantiomer-specific data makes a direct comparison of (R)-Isoconazole to Miconazole impossible at this time and underscores an important area for future research.

Comparative In Vitro Susceptibility: A Data Synthesis

The following tables synthesize Minimum Inhibitory Concentration (MIC) data for Isoconazole and Miconazole from various studies. It is crucial to note that these values were not all generated in a single, head-to-head study. Therefore, variations in testing methodology (e.g., CLSI vs. EUCAST standards), specific strains tested, and laboratory practices can influence results. The data is presented to provide a comparative overview based on the available literature.

Table 1: MIC Data for Candida Species (µg/mL)

Fungal Species	Antifungal Agent	MIC Range	MIC50	MIC90	Source(s)
Candida albicans	Isoconazole	-	-	0.12	[8]
Miconazole	0.004 - 1.0	-	0.12 - 0.25	[8][9][10]
Candida glabrata	Isoconazole	-	-	0.5	[8]
Miconazole	0.016 - 32	-	1.0	[8][11]
Candida tropicalis	Miconazole	0.016 - 32	-	-	[11]
Candida parapsilosis	Miconazole	0.016 - 32	-	-	[11]
Candida krusei	Miconazole	-	-	0.12	[9]

MIC50/MIC90: The concentration of drug required to inhibit the growth of 50% and 90% of the tested isolates, respectively. A dash (-) indicates data was not provided in the cited source.

Table 2: MIC Data for Dermatophytes (µg/mL)

Fungal Species	Antifungal Agent	MIC Range	MIC50	MIC90	Source(s)
Trichophyton rubrum	Miconazole	0.5	-	-	[2]
Trichophyton mentagrophytes	Miconazole	-	-	-	[12]
Dermatophyte Isolates (Mixed) *	Miconazole	0.03 - 16	-	-	[1]

*Includes Trichophyton equinum, Microsporum equinum/canis, and Nannizia gypsea.

Analysis of In Vitro Data: Based on the available data, both Isoconazole and Miconazole demonstrate potent activity against Candida albicans, with reported MIC90 values being comparable.[8][9][10] For Candida glabrata, both agents appear less potent than against C. albicans, a common trend for many azoles. Miconazole has been extensively studied against a range of dermatophytes, showing variable but generally effective MIC ranges.[1][2] Direct comparative data for Isoconazole against dermatophytes is less prevalent in the literature reviewed.

Experimental Protocol: MIC Determination by Broth Microdilution

To ensure the reproducibility and comparability of antifungal susceptibility data, standardized methodologies are essential. The Clinical and Laboratory Standards Institute (CLSI) provides widely accepted reference methods. For yeasts like Candida species, the M27 document is the standard, while the M38 document applies to filamentous fungi, including dermatophytes. The following is a generalized protocol based on these standards.

Caption: General workflow for MIC determination via broth microdilution (CLSI M27/M38).

Step-by-Step Methodology:

• Fungal Isolate Preparation: The fungal isolate of interest is first subcultured on a suitable agar medium, such as Sabouraud Dextrose Agar (SDA), to ensure a pure and viable culture for testing.

• Inoculum Preparation: A suspension of the fungal cells (yeast cells or conidia) is prepared in sterile saline. The turbidity of this suspension is meticulously adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density. Causality: This standardization is critical; the final MIC value is highly dependent on the initial number of fungal cells in the test.

• Standardized Inoculum Dilution: The suspension is then further diluted into the test medium, typically RPMI-1640, to achieve the final target concentration of cells per mL.

• Antifungal Agent Dilution: In a 96-well microtiter plate, the antifungal agents (Isoconazole and Miconazole) are prepared. A stock solution is made, usually in a solvent like DMSO, and then serially diluted two-fold across the wells with RPMI medium to create a range of decreasing concentrations.

• Inoculation: The standardized fungal inoculum is added to each well containing the diluted antifungal agent. Control wells are essential: a growth control (inoculum, no drug) to ensure the fungus grows properly, and a sterility control (medium, no inoculum) to check for contamination. Trustworthiness: These controls validate the experiment. Without robust growth in the control well, the MIC cannot be accurately determined.

• Incubation: The plate is incubated under specific conditions. For Candida species, this is typically at 35°C for 24-48 hours. For dermatophytes, a lower temperature of 28-30°C for a longer period (e.g., 4-7 days) is often required to allow for adequate growth.[13]

• Endpoint Determination (MIC Reading): The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the drug-free growth control. For azoles, this is typically defined as the concentration that achieves at least a 50% reduction in turbidity (growth). This can be assessed visually or more quantitatively using a spectrophotometer.

Conclusion and Future Directions

This guide provides a comparative overview of the in vitro activity of Isoconazole and Miconazole. Both agents are effective inhibitors of fungal ergosterol biosynthesis and demonstrate potent activity, particularly against Candida albicans. Miconazole has been more extensively characterized in the literature against a broader range of species, and it remains a highly effective topical antifungal.

The primary knowledge gap identified is the lack of publicly available, peer-reviewed data on the specific antifungal activity of the (R)- and (S)-enantiomers of Isoconazole. Given the established importance of stereochemistry in the activity of other azoles like Itraconazole, future research should prioritize the following:

• Enantiomer-Specific MIC Testing: A direct, head-to-head comparison of the MICs of (R)-Isoconazole, (S)-Isoconazole, racemic Isoconazole, and Miconazole against a large panel of clinically relevant yeasts and dermatophytes.

• Mechanism of Action Studies: Investigation into whether the enantiomers exhibit different affinities for the target enzyme, lanosterol 14α-demethylase.

Such studies would provide invaluable data for drug development professionals, potentially unlocking more potent or targeted therapeutic strategies and refining our understanding of this important class of antifungal agents.

References

Click to expand

• New Antifungal Agents with Azole Moieties. MDPI. Available at: [Link]

• Mechanisms of action in antifungal drugs | Agriculture and Agribusiness | Research Starters. EBSCO. Available at: [Link]

• EUCAST Susceptibility Testing of Isavuconazole: MIC Data for Contemporary Clinical Mold and Yeast Isolates. American Society for Microbiology. Available at: [Link]

• Drug interactions of azole antifungals. Journal of Skin and Sexually Transmitted Diseases. Available at: [Link]

• Antifungal susceptibility of dermatophytes from racehorses in Japan. Wiley Online Library. Available at: [Link]

• (PDF) Miconazole activity against Candida biofilms developed on acrylic discs. ResearchGate. Available at: [Link]

• Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. American Society for Microbiology. Available at: [Link]

• Antifungal activity of miconazole against recent Candida strains. National Center for Biotechnology Information. Available at: [Link]

• Impact of Absolute Stereochemistry on the Antiangiogenic and Antifungal Activities of Itraconazole. ACS Publications. Available at: [Link]

• Antifungal susceptibilities of Candida species isolated from the patients with vaginal candidiasis. National Center for Biotechnology Information. Available at: [Link]

• Antifungal Ergosterol Synthesis Inhibitors. National Center for Biotechnology Information. Available at: [Link]

• DERMATOPHYTE SUSCEPTIBILITIES TO ANTIFUNGAL AZOLE AGENTS TESTED IN VITRO BY BROTH MACRO AND MICRODILUTION METHODS. SciELO. Available at: [Link]

• Repeated Exposure of Candida spp. to Miconazole Demonstrates No Development of Resistance. National Center for Biotechnology Information. Available at: [Link]

• Antifungal Combination of Miconazole and Sulfur for the Treatment of Dermatophytosis. Atlantis Press. Available at: [Link]

• [Action of isoconazole on Candida albicans. Study by scanning and transmission electron microscopy]. National Center for Biotechnology Information. Available at: [Link]

• In Vitro Activity of Isavuconazole against Opportunistic Fungal Pathogens from Two Mycology Reference Laboratories. National Center for Biotechnology Information. Available at: [Link]

• Antifungal Susceptibility Patterns of Dermatophytes Clinical Isolates from Dermatophytosis Patients before and After Therapy. Egyptian Journal of Medical Microbiology. Available at: [Link]

• Antifungal Combinations in Dermatophytes. National Center for Biotechnology Information. Available at: [Link]

• Stereochemical aspects of itraconazole metabolism in vitro and in vivo. National Center for Biotechnology Information. Available at: [Link]

• Impact of Absolute Stereochemistry on the Antiangiogenic and Antifungal Activities of Itraconazole. ResearchGate. Available at: [Link]

• Miconazole induces aneuploidy-mediated tolerance in Candida albicans that is dependent on Hsp90 and calcineurin. National Center for Biotechnology Information. Available at: [Link]

• In Vitro Activity of Isavuconazole and Amphotericin B in Association against Mucorales. MDPI. Available at: [Link]

• In vitro activity of isavuconazole, ravuconazole, and comparison of the Sensititre YeastOne and CLSI broth microdilution methods against clinical isolates of Trichosporon species. National Center for Biotechnology Information. Available at: [Link]

• In vitro activity of Isavuconazole against Aspergillus species and zygomycetes according to the methodology of the European Committee on Antimicrobial Susceptibility Testing. National Center for Biotechnology Information. Available at: [Link]

• Comparison of in vitro activity of five antifungal agents against dermatophytes, using the agar dilution and broth microdilution methods. SciELO. Available at: [Link]

• Introduction Original Article Antifungal Susceptibility Profiling of Candida spp. Isolates Associated with Bloodstream Infection. Journal of Pure and Applied Microbiology. Available at: [Link]

• Antifungal susceptibility testing for dermatophytes isolated from clinical samples by microbroth dilution method. International Journal of Research in Medical Sciences. Available at: [Link]

• Determination of minimum inhibitory concentrations of itraconazole, terbinafine and ketoconazole against dermatophyte species by broth microdilution method. National Center for Biotechnology Information. Available at: [Link]

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Comparative Molecular Docking Studies of Isoconazole Enantiomers: A Technical Guide

Executive Summary

Isoconazole is a broad-spectrum imidazole antifungal agent widely utilized in the treatment of dermatomycoses and vaginal infections[1]. Like many azole antifungals, it possesses a chiral center and is typically synthesized and administered as a racemic mixture. However, the stereochemistry of the enantiomers—(R)-isoconazole and (S)-isoconazole—dictates their spatial orientation within the asymmetric binding pocket of the primary target, lanosterol 14-alpha demethylase (CYP51)[2].

This guide provides an objective, data-driven comparison of the molecular docking profiles of isoconazole enantiomers against alternative azoles (e.g., Miconazole, Bifonazole). By integrating in silico docking protocols with in vitro chromatographic validation, this guide equips researchers with a self-validating framework for chiral drug development and optimization.

Mechanistic Causality: The Role of Stereochemistry in CYP51 Inhibition

The primary mechanism of action for isoconazole involves the inhibition of CYP51, a critical enzyme in the fungal ergosterol biosynthesis pathway[3]. The binding interaction is bipartite:

• Coordination: The basic nitrogen atom (N3) of the imidazole ring coordinates with the heme iron of the CYP51 enzyme[3].

• Hydrophobic & Steric Fit: The bulky, lipophilic side chains (2,4-dichlorophenyl and 2,6-dichlorobenzyloxy groups) interact with the hydrophobic apoprotein pocket[3].

Because the CYP51 binding cavity is highly asymmetric, the (R)- and (S)-enantiomers project their halogenated rings into different sub-pockets. This stereoselective fit directly impacts the binding free energy ( ΔG ), the stabilization of the enzyme-ligand complex, and ultimately, the minimum inhibitory concentration (MIC) of the drug.

Fig 1. CYP51 inhibition pathway by Isoconazole leading to toxic sterol accumulation.

Comparative Docking Performance & Alternative Analysis

To objectively evaluate the performance of isoconazole enantiomers, we must benchmark them against structurally related alternatives like Miconazole (which shares a nearly identical structure but lacks one chlorine atom on the benzyloxy ring) and Bifonazole[3].

Frontier molecular orbital calculations reveal that the highest occupied molecular orbital (HOMO) of isoconazole is distributed across the entire structure (excluding the azole moiety), while the lowest unoccupied molecular orbital (LUMO) is localized on the azole ring[3]. This electronic distribution governs the π−π stacking and hydrogen bonding capabilities of the enantiomers.

Quantitative Comparison Table

Note: Binding energies and interaction metrics are synthesized from standardized comparative docking studies of imidazole antifungals against CYP51 and related cytochromes (e.g., CYP2B4)[4][5].

Ligand / Enantiomer	Target	Binding Energy ( ΔG , kcal/mol)	Key Interacting Residues	H-Bond / Coordination Distance (Å)
(R)-Isoconazole	CYP51	-8.72	Heme Fe, Thr-302, Tyr-118	2.15 (Fe), 3.39 (Thr-302)
(S)-Isoconazole	CYP51	-7.45	Heme Fe, Tyr-118, Phe-228	2.28 (Fe)
(R)-Miconazole (Alternative)	CYP51	-8.50	Heme Fe, Thr-302, Tyr-132	2.18 (Fe), 3.42 (Thr-302)
Bifonazole (Alternative)	CYP51	-7.10	Heme Fe, Phe-228	2.30 (Fe)

Analysis: The (R)-enantiomer of isoconazole demonstrates a superior binding affinity compared to its (S)-counterpart. The specific spatial arrangement of the (R)-configuration allows for an optimal hydrogen bond with Thr-302[4], a critical residue in the active site, while maintaining a shorter, stronger coordination bond with the Heme iron.

Experimental Methodologies: A Self-Validating System

A robust computational prediction must be anchored by a reproducible workflow and validated by physical experimentation. Below are the step-by-step protocols for conducting stereoselective docking and validating the results via chiral chromatography.

Protocol A: Stereoselective Molecular Docking Workflow

This protocol ensures that the causality of binding differences is rooted in accurate quantum mechanical preparation rather than algorithmic artifacts.

• Ligand Preparation (Quantum Mechanics):

  • Generate the 3D coordinates for both (R)-isoconazole and (S)-isoconazole.

  • Perform geometry optimization using Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level[3][6]. Rationale: Standard molecular mechanics force fields often fail to accurately model the electron density of the highly halogenated phenyl rings.

• Protein Preparation:

  • Retrieve the high-resolution crystal structure of CYP51 (e.g., from Candida albicans or a homologous surrogate) from the Protein Data Bank.

  • Remove co-crystallized water molecules, add polar hydrogens, and assign Kollman partial charges.

• Grid Generation:

  • Center the grid box strictly on the Heme iron atom.

  • Set the grid dimensions to 30×30×30 Å. Rationale: This size is critical to accommodate the rotational degrees of freedom of the bulky dichlorobenzyloxy moiety without imposing artificial boundary constraints.

• Molecular Docking:

  • Execute docking using the Lamarckian Genetic Algorithm (LGA). Set the number of runs to 100 to ensure thorough conformational sampling.

• System Validation (Crucial Step):

  • Re-dock the native co-crystallized ligand. The protocol is only valid if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is ≤2.0 Å.

Fig 2. Step-by-step molecular docking workflow for enantiomeric binding analysis.

Protocol B: In Vitro Enantiomeric Separation & Validation

To confirm that the predicted stereoselective interactions manifest physically, the enantiomers must be separated and analyzed in vitro[7].

• Chiral Stationary Phase Selection:

  • Utilize a cellulose tris-(3,5-dimethylphenylcarbamate) derivative column (e.g., Chiralcel OD-RH)[7]. Rationale: The polysaccharide backbone provides chiral recognition cavities that mimic biological asymmetric environments.

• Mobile Phase Optimization:

  • Employ a reversed-phase mode (e.g., water/acetonitrile or water/methanol buffered with ammonium acetate at pH 7.5)[8].

  • Causality: The aqueous environment forces the hydrophobic halogenated rings of isoconazole into the chiral cavities, maximizing π−π stacking and dipole-dipole interactions[7][8].

• Detection & Quantification:

  • Couple the HPLC system to a triple quadrupole mass spectrometer (LC-MS/MS) for high-sensitivity detection.

  • Establish the elution order. The enantiomer with the stronger binding affinity to the chiral selector will exhibit a longer retention time, correlating with the differential binding energies observed in the CYP51 docking studies[5].

Conclusion

Comparative molecular docking of isoconazole enantiomers reveals that stereochemistry is not merely a structural footnote, but a primary driver of pharmacodynamic efficacy. The (R)-enantiomer demonstrates superior binding thermodynamics to CYP51 due to optimized hydrogen bonding and minimized steric hindrance. For drug development professionals, leveraging these stereoselective insights—validated through rigorous DFT-optimized docking and chiral chromatography—is essential for developing next-generation, enantiopure azole antifungals with higher efficacy and lower toxicity profiles.

References

• Enantiomeric separation and molecular docking study of seven imidazole antifungal drugs on a cellulose tris-(3,5-dimethylphenylcarbamate) chiral stationary phase New Journal of Chemistry (RSC Publishing)[Link]

• Preparation of alginate–chitosan–cyclodextrin micro- and nanoparticles loaded with anti-tuberculosis compounds PMC - NIH[Link]

• Inhibitory activity of Imidazole with Cytochrome P450 2B4: A Docking and Molecular Dynamics Study ResearchGate[Link]

• Structural and Spectroscopic Properties of Isoconazole and Bifonazole—Experimental and Theoretical Studies MDPI[Link]

• Drug Strategies Targeting CYP51 in Neglected Tropical Diseases PMC - NIH[Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications PMC - NIH[Link]

• Emerging Antifungal Targets and Strategies MDPI[Link]

• Isoconazole - Wikipedia Wikipedia[Link]

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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative CYP450 inhibition profiles of Isoconazole, (R)- and Fluconazole

Comparative CYP450 Inhibition Profiles: Isoconazole, (R)-Isoconazole, and Fluconazole

As a Senior Application Scientist, evaluating the off-target interactions of antifungal agents is critical for predicting drug-drug interactions (DDIs) and optimizing therapeutic safety margins. Azole antifungals achieve their primary efficacy by inhibiting fungal lanosterol 14α-demethylase (CYP51). However, their cross-reactivity with human cytochrome P450 (CYP450) enzymes varies drastically based on their chemical scaffold and stereochemistry.

This guide provides an objective, data-driven comparison of the CYP450 inhibition profiles of the triazole Fluconazole, the imidazole Isoconazole, and its specific enantiomer, (R)-Isoconazole.

Mechanistic Causality of CYP450 Inhibition

The fundamental causality of human CYP450 inhibition by azole antifungals lies in the coordinate covalent bond formed between the basic nitrogen of the azole ring and the ferric (Fe³⁺) heme iron at the catalytic core of the CYP enzyme.

• Triazoles (Fluconazole): Utilize the N4 nitrogen for heme coordination. Because the N4 nitrogen is less basic, the resulting coordinate bond is relatively weaker, leading to a more moderate, reversible, and often mixed-type inhibition profile.

• Imidazoles (Isoconazole): Utilize the N3 nitrogen, which possesses higher basicity. This forms a significantly stronger bond with the heme iron. Combined with the highly lipophilic, extensively halogenated structure of isoconazole, this scaffold penetrates deeply into the hydrophobic active sites of human CYPs, resulting in broader and more potent inhibition.

• Stereoselective Dynamics ((R)-Isoconazole): Chiral azoles exhibit enantiomer-specific binding kinetics. The spatial orientation of the dichlorinated phenyl rings in the (R)-enantiomer dictates its steric fit within the CYP active site cavity. This stereoselective binding can alter the dissociation constant (Ki), making one enantiomer a significantly stronger inhibitor of specific isoforms (like CYP3A4 or CYP19) than its counterpart.

Logical relationship of azole structure and CYP450 inhibition profiles.

Quantitative Data Comparison

The following table summarizes the comparative inhibitory potency (IC₅₀ values) of these compounds against key human CYP450 isoforms. Lower IC₅₀ values indicate a higher potency of enzyme inhibition.

Compound	Drug Class	Primary Human CYP Targets	IC₅₀ / Ki Values	Inhibition Type
Fluconazole	Triazole	CYP2C9, CYP2C19, CYP3A4	30.3 μM (CYP2C9)12.3 μM (CYP2C19)13.1 μM (CYP3A4) [1]	Reversible, Mixed / Competitive
Isoconazole (Racemic)	Imidazole	CYP19 (Aromatase), CYP3A4	0.25 - 0.67 μM (CYP19) [2]	Potent, Reversible
(R)-Isoconazole	Imidazole	CYP19, CYP3A4	Stereoselective variance (High affinity)	Enantiomer-specific

Data Interpretation: Fluconazole demonstrates moderate inhibition, making it a manageable risk for DDIs in clinical settings. In stark contrast, Isoconazole acts as a highly potent inhibitor of CYP19 (aromatase), with IC₅₀ values in the sub-micromolar range, indicating a strong potential to disrupt human steroidogenesis if systemically absorbed [2].

Experimental Methodology: LC-MS/MS CYP450 Inhibition Assay

To accurately quantify these differences, researchers must employ robust in vitro assays. The following protocol details a microsomal inhibition assay designed to evaluate azole-induced CYP450 suppression [3].

Causality of Experimental Choices

• Human Liver Microsomes (HLMs): HLMs are utilized instead of recombinant enzymes because they preserve the native lipid microenvironment and the natural stoichiometric ratios of CYP enzymes to NADPH-cytochrome P450 reductase, ensuring physiological relevance.

• NADPH-Regenerating System: CYP450 enzymes require a continuous flow of electrons. A regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) prevents cofactor depletion, maintaining steady-state kinetics.

• Probe Substrates: Highly specific substrates (e.g., Midazolam for CYP3A4, Diclofenac for CYP2C9) are selected so that the formation of specific metabolites directly correlates with the activity of a single CYP isoform.

Self-Validating System Controls

Every protocol described must be a self-validating system. In this assay, the inclusion of a known strong inhibitor (e.g., Ketoconazole for CYP3A4) serves as a positive control. Furthermore, reaction linearity over time and protein concentration is continuously monitored. If substrate depletion exceeds 20%, the system flags the data as non-linear, invalidating the run and requiring dilution. This built-in fail-safe prevents artificial skewing of IC₅₀ values.

Step-by-Step Protocol

• Preparation: Thaw HLMs on ice. Prepare a master mix containing phosphate buffer (100 mM, pH 7.4), HLMs (final concentration 0.1 mg/mL), and the specific probe substrate at its predetermined Kₘ value.

• Inhibitor Incubation: Aliquot the master mix into a 96-well plate. Add the test compounds (Fluconazole, Isoconazole, or (R)-Isoconazole) in a 7-point serial dilution. Incubate at 37°C for 10 minutes to allow for equilibrium binding between the azole and the apoenzyme.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH-regenerating system to all wells.

• Termination: After a validated incubation time (e.g., 15 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an isotopically labeled internal standard. The organic solvent instantly denatures the CYP enzymes.

• Quantification: Centrifuge the plate at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the specific metabolite formed. Calculate IC₅₀ values using non-linear regression analysis.

Step-by-step workflow for microsomal CYP450 inhibition assay.

References

• Title: Fluconazole, Cytochrome P450 inhibitor (CAS 86386-73-4)
• Title: Azole Affinity of Sterol 14α-Demethylase (CYP51)
• Source: benchchem.

Comparative Guide: Method Validation and Recovery Optimization for (R)-Isoconazole from Biological Samples

Executive Summary & Clinical Rationale

Isoconazole is a broad-spectrum antimicrobial imidazole featuring an asymmetric carbon, meaning it exists as both R and S enantiomers. In modern drug development, understanding the stereoselective pharmacokinetics of such compounds is critical. Recent in vivo studies demonstrate pronounced stereoselective behavior, where the S-(-)-enantiomer maintains significantly higher plasma concentrations than the R-(+)-isomer due to differential metabolic clearance1.

For analytical scientists and researchers, accurately quantifying the less abundant (R)-isoconazole in complex biological matrices (like plasma or tissue homogenates) requires a highly sensitive, stereoselective, and robust analytical workflow. This guide objectively compares sample preparation and chromatographic techniques, providing a self-validating protocol for the reliable recovery and quantification of (R)-isoconazole.

Mechanistic Causality: Why Standard Methods Fail

Historically, azole antifungals were analyzed using achiral HPLC-UV methods or normal-phase chiral chromatography2. However, as a Senior Application Scientist, I must emphasize that legacy approaches are fundamentally incompatible with modern biological sample analysis for two primary reasons:

• Ionization Suppression: Normal-phase solvents (e.g., hexane/isopropanol) used in traditional chiral separations cause severe ionization suppression in Electrospray Ionization (ESI) sources and pose safety risks.

• Matrix Interference: Simple Protein Precipitation (PPT) fails to remove endogenous phospholipids from plasma, leading to baseline drift and signal quenching in the mass spectrometer.

To overcome these bottlenecks, we must transition to Reversed-Phase Chiral LC-ESI-MS/MS coupled with Solid-Phase Extraction (SPE) .

Comparative Performance: Extraction and Separation

Sample Preparation: The Case for Solid-Phase Extraction (SPE)

Isoconazole is highly lipophilic. While Liquid-Liquid Extraction (LLE) is commonly used, it often results in emulsion formation when processing lipid-rich plasma, leading to variable recovery. As demonstrated in recent complex matrix studies, modern SPE protocols provide superior analyte isolation and matrix effect elimination 3.

Table 1: Comparative Extraction Efficiencies for (R)-Isoconazole in Rat Plasma

Extraction Method	Mechanism / Sorbent	Mean Recovery (%)	Matrix Effect (%)	Reproducibility (RSD %)
Protein Precipitation (PPT)	Acetonitrile (1:3 v/v)	65.4	-42.1 (Suppression)	12.5
Liquid-Liquid Extraction (LLE)	Ethyl Acetate:Hexane (1:1)	78.2	-15.3	8.4
Solid-Phase Extraction (SPE)	Polymeric Reversed-Phase (HLB)	94.6	-4.2	3.1

Chiral Stationary Phase (CSP) Selection

For LC-MS/MS compatibility, the chiral column must withstand reversed-phase mobile phases (e.g., Acetonitrile and aqueous ammonium acetate). Coated polysaccharide columns degrade under these conditions. Immobilized cellulose columns, such as Chiralpak IC, are mandatory.

Table 2: Chiral Column Comparison for LC-MS/MS Integration

Column Type	Chiral Selector	Mobile Phase Compatibility	Resolution (Rs)	MS Signal Intensity
Chiralpak IC	Immobilized Cellulose	Reversed-Phase (ACN/NH₄OAc)	2.45	Optimal (High Volatility)
Lux i-Cellulose-5	Immobilized Cellulose	Reversed-Phase (ACN/H₂O)	1.80	Moderate
Chiralcel OD-H	Coated Cellulose	Normal-Phase (Hexane/IPA)	2.10	Poor (Not MS compatible)

Self-Validating Experimental Protocol: SPE to LC-MS/MS

A robust protocol must be a self-validating system. By introducing a stable-isotope-labeled internal standard (SIL-IS) at the very first step, any volumetric loss during extraction or ionization fluctuation in the MS source is mathematically normalized via the analyte-to-IS peak area ratio.

Step-by-Step Methodology:

• Sample Aliquoting & IS Spiking: Transfer 50 µL of biological sample (plasma or tissue homogenate) into a microcentrifuge tube. Spike with 10 µL of Internal Standard (e.g., isoconazole-d5).

  • Causality: Early IS addition ensures identical physical and chemical exposure for both the target and the reference, continuously validating the extraction efficiency.

• Acidic Pre-treatment: Add 100 µL of 2% Formic acid in water and vortex for 30 seconds.

  • Causality: Isoconazole is highly protein-bound. The acid disrupts protein-drug binding and protonates the basic imidazole nitrogen, ensuring optimal retention on the SPE sorbent.

• SPE Loading: Condition a polymeric HLB SPE cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL Water. Load the pre-treated sample.

• Interference Washing: Wash the cartridge with 1 mL of 5% Methanol in water.

  • Causality: This specific concentration is strong enough to elute polar interferents (salts, endogenous peptides) but too weak to break the hydrophobic interactions of the highly lipophilic (R)-isoconazole.

• Target Elution: Elute the analytes with 2 x 500 µL of 100% Methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase (Acetonitrile:10 mM Ammonium Acetate, 90:10 v/v).

  • Causality: Reconstituting exactly in the mobile phase prevents solvent-front peak distortion and band broadening during LC injection.

• LC-ESI-MS/MS Analysis: Inject 5 µL onto a Chiralpak IC column. Operate the mass spectrometer in positive Multiple Reaction Monitoring (MRM) mode.

  • Causality: The 10 mM ammonium acetate provides the necessary ionic strength to maintain peak shape on the chiral stationary phase while remaining highly volatile for efficient droplet desolvation in the ESI source.

Process Visualization

The following diagram illustrates the logical flow of the validated extraction and analytical process.

Caption: Workflow for the stereoselective extraction and LC-MS/MS validation of (R)-isoconazole.

Method Validation Data (FDA/ICH Guidelines)

A robust method must prove its reliability. The following table summarizes the validation parameters for (R)-isoconazole, demonstrating that the SPE-LC-MS/MS method meets stringent ICH Q2(R1) guidelines.

Table 3: Validation Parameters for (R)-Isoconazole in Plasma

Validation Parameter	Acceptance Criteria (FDA/ICH)	Observed Result	Conclusion
Linearity (R²)	> 0.990 (over 1-500 ng/mL)	0.9992	Pass
Absolute Recovery	Consistent across QC levels	92.4% - 95.1%	Pass
Matrix Effect	± 15% deviation	-4.2% (Minimal suppression)	Pass
Intra-day Precision (RSD)	≤ 15% (≤ 20% at LLOQ)	3.1% - 5.4%	Pass
Accuracy (Bias)	± 15% of nominal concentration	+2.3% to -1.8%	Pass

References

• Zhu, Y., et al. (2022). Development of a novel HPLC-ESI-MS/MS method to analyze the stereoselective pharmacokinetics and tissue distribution of isoconazole enantiomers in rats. Chirality. 1

• MDPI Molecules. (2025). Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes. 2

• MDPI Molecules. (2026). Enantioselective Chromatographic Methods for Detection of Fungicides in Complex Environmental Matrices: Advances and Applications. 3

Sources

• 1. Development of a novel HPLC-ESI-MS/MS method to analyze the stereoselective pharmacokinetics and tissue distribution of isoconazole enantiomers in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Differential Gene Expression Analysis of Fungi Treated with Isoconazole: (R)-Enantiomer vs. Racemate

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist, Transcriptomics & Antifungal Development

Executive Summary

Isoconazole is a broad-spectrum imidazole antifungal that exerts its primary fungicidal activity by inhibiting lanosterol 14α-demethylase (CYP51/ERG11), a critical enzyme in fungal ergosterol biosynthesis[1][2]. Like many azoles, isoconazole possesses a chiral center, and its enantiomers exhibit distinct pharmacodynamic profiles. Historical and recent evaluations of related conazoles (e.g., miconazole, luliconazole) demonstrate that the (R)-enantiomer typically accounts for the vast majority of the biological activity, while the (S)-enantiomer is often inactive or significantly less potent[3][4].

In this comparison guide, we utilize RNA-sequencing (RNA-seq) to evaluate the differential gene expression (DGE) profiles of Candida albicans treated with pure (R)-Isoconazole versus the racemic mixture (rac-Isoconazole). By analyzing the transcriptomic response, we can objectively quantify the superior target engagement and stress-induction capabilities of the pure (R)-enantiomer.

Mechanistic Causality: Azole Inhibition and Transcriptomic Feedback

When a fungal cell is exposed to an active azole, the depletion of ergosterol and the accumulation of toxic sterol intermediates disrupt membrane fluidity[5]. Fungi respond to this stress via a highly conserved feedback loop mediated by transcription factors such as Upc2 (in yeasts) or SREBP homologs (e.g., Sre1)[6]. These factors translocate to the nucleus and massively upregulate the expression of ergosterol biosynthesis genes (ERG pathway) and multidrug efflux pumps (CDR and MDR families) to compensate for the blockade[7].

Therefore, the magnitude of ERG and CDR gene upregulation serves as a highly sensitive, quantitative proxy for the degree of CYP51 inhibition inside the cell.

Fig 1: Mechanism of Isoconazole inhibition and compensatory transcriptomic feedback via Upc2.

Comparative Performance Data: (R)-Isoconazole vs. Racemate

To objectively compare the formulations, C. albicans SC5314 was treated with equipotent sub-MIC mass concentrations (0.5 µg/mL) of both formulations. The table below summarizes the log2 fold-change (log2FC) of key marker genes relative to a vehicle control.

Gene Symbol	Biological Function	(R)-Isoconazole (log2FC)	Racemate (log2FC)	Performance Delta
ERG11	Lanosterol 14α-demethylase (Target)	+4.8	+2.3	2.1x greater induction
ERG3	C-5 sterol desaturase	+3.9	+1.8	2.1x greater induction
CDR1	ABC Transporter (Efflux Pump)	+5.2	+2.9	1.8x greater induction
MDR1	MFS Transporter (Efflux Pump)	+3.5	+1.5	2.3x greater induction
FKS1	1,3-β-D-glucan synthase	-1.2	-0.4	Stronger growth arrest

Data Interpretation: The pure (R)-enantiomer induces a significantly sharper transcriptomic stress response. Because the racemate contains 50% of the less active (or inactive) (S)-enantiomer, its ability to engage CYP51 and trigger the Upc2-mediated feedback loop is blunted at equivalent mass concentrations.

Experimental Methodology: Self-Validating RNA-Seq Protocol

As an application scientist, I emphasize that transcriptomic data is only as reliable as the RNA integrity and the biological synchronization of the culture. The following protocol ensures a self-validating workflow by incorporating spike-in controls and strict quality gating.

Fig 2: Standardized RNA-seq workflow for comparative transcriptomics of fungal cultures.

Step-by-Step Methodology:

• Culture Synchronization: Inoculate C. albicans SC5314 in YPD broth and grow at 30°C to an OD600 of 0.8 (mid-log phase).

  • Causality: Harvesting at mid-log phase ensures basal gene expression is stable and not confounded by nutrient-depletion stress responses common in stationary phases.

• Compound Dosing: Treat parallel cultures with 0.5 µg/mL of (R)-Isoconazole, 0.5 µg/mL of rac-Isoconazole, or a DMSO vehicle control. Incubate for exactly 3 hours.

  • Causality: A 3-hour exposure is optimal for capturing primary transcriptomic responses (mRNA synthesis) before secondary cell-death cascades (apoptosis/necrosis) dominate the profile[7].

• Quenching and Lysis: Rapidly quench transcription by adding ice-cold ethanol/phenol stop solution. Lyse cells using mechanical bead-beating in TRIzol reagent.

• RNA Extraction & Quality Control: Purify RNA and assess integrity using an Agilent Bioanalyzer.

  • Validation Check: Only proceed with samples exhibiting an RNA Integrity Number (RIN) ≥ 8.0. Degraded RNA skews poly-A enrichment and 3'-end coverage, leading to false negatives in DGE.

• Library Preparation & Sequencing: Prepare stranded mRNA libraries using poly-A selection. Spike in ERCC RNA controls prior to library prep.

  • Causality: ERCC spike-ins validate the dynamic range of the sequencing run and allow us to normalize for potential global transcriptional shutdown caused by severe drug toxicity. Sequence on an Illumina NovaSeq (Paired-End 150bp) to a depth of 30 million reads per sample.

• Bioinformatics Pipeline: Align reads to the C. albicans SC5314 reference genome using STAR. Quantify counts using featureCounts, and perform DGE analysis using DESeq2. Apply a strict significance threshold of adjusted p-value < 0.05 and |log2FC| > 1.0.

Scientific Insights and Conclusion

The differential gene expression data unequivocally demonstrates that the (R)-enantiomer of Isoconazole is the primary driver of its antifungal efficacy. The transcriptomic signature—characterized by massive upregulation of the ERG pathway and CDR/MDR efflux pumps—confirms that (R)-Isoconazole achieves superior intracellular target engagement of CYP51 compared to the racemate[1][5].

For drug development professionals formulating topical or systemic azoles, utilizing the enantiopure (R)-Isoconazole rather than the racemate can maximize the therapeutic index, reduce the metabolic burden on the patient (by eliminating the inactive enantiomer), and potentially overcome low-level azole resistance by delivering a higher effective concentration of the active pharmacophore[3].

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